1-Bromo-2,3,5-trimethoxybenzene

Core Science & Biosynthesis

Navigating the Landscape of Brominated Trimethoxybenzenes: A Technical Guide

For the discerning researcher in drug development and synthetic chemistry, substituted benzene rings are fundamental building blocks. Among these, trimethoxybromobenzenes offer a versatile platform for constructing complex molecular architectures. This guide provides an in-depth exploration of 1-bromo-2,3,5-trimethoxybenzene and its isomers, with a particular focus on the synthesis, properties, and applications of the well-characterized 1-bromo-2,4,5-trimethoxybenzene.

The World of Trimethoxybromobenzenes: Isomers and Reactivity

Trimethoxybromobenzenes exist as several positional isomers, each with distinct electronic and steric properties that influence their reactivity. The specific placement of the three methoxy groups and the bromine atom on the benzene ring dictates the molecule's utility as a synthetic intermediate. While isomers like 1-bromo-3,4,5-trimethoxybenzene and 2-bromo-1,3,5-trimethoxybenzene are well-documented, 1-bromo-2,3,5-trimethoxybenzene is less commonly encountered in commercial catalogs and the scientific literature.

The synthesis of these compounds typically involves the electrophilic bromination of the corresponding trimethoxybenzene precursor. In the case of 1-bromo-2,3,5-trimethoxybenzene, the logical starting material would be 1,2,4-trimethoxybenzene. The methoxy groups are activating and ortho-, para-directing. Therefore, the bromination of 1,2,4-trimethoxybenzene is expected to yield a mixture of isomers, with the major product being dictated by both electronic and steric factors. The position with the highest electron density and lowest steric hindrance will be preferentially brominated. This often leads to the formation of 1-bromo-2,4,5-trimethoxybenzene as a major product.

Due to the limited availability of specific data for 1-bromo-2,3,5-trimethoxybenzene, this guide will now focus on the in-depth technical details of a closely related and readily available isomer, 1-bromo-2,4,5-trimethoxybenzene . The principles and protocols discussed herein provide a strong framework for understanding the chemistry of other trimethoxybromobenzene isomers.

Case Study: 1-Bromo-2,4,5-trimethoxybenzene (CAS No. 20129-11-7)

Synonyms: 5-Bromo-1,2,4-trimethoxybenzene

This isomer is a valuable reagent in organic synthesis, serving as a precursor for a variety of more complex molecules.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-bromo-2,4,5-trimethoxybenzene is provided in the table below.[1][2][3]

Property	Value
CAS Number	20129-11-7
Molecular Formula	C₉H₁₁BrO₃
Molecular Weight	247.09 g/mol [2][3]
Appearance	White solid[2]
Melting Point	55 °C[2]
Boiling Point	~271 °C (Predicted)[1]
Solubility	Soluble in organic solvents, sparingly soluble in water.
Purity	Typically ≥98% (GC)[2]

Synthesis of 1-Bromo-2,4,5-trimethoxybenzene

The primary route for the synthesis of 1-bromo-2,4,5-trimethoxybenzene is the electrophilic bromination of 1,2,4-trimethoxybenzene. The choice of brominating agent and reaction conditions is crucial for achieving high regioselectivity and yield.

This protocol describes a general procedure for the laboratory-scale synthesis of 1-bromo-2,4,5-trimethoxybenzene.

Materials:

• 1,2,4-trimethoxybenzene

• N-Bromosuccinimide (NBS)

• Acetonitrile (or another suitable polar aprotic solvent)

• Stir plate and magnetic stir bar

• Round-bottom flask

• Condenser (if heating is required)

• Standard laboratory glassware for workup and purification

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1,2,4-trimethoxybenzene (1 equivalent) in acetonitrile.

• Addition of Brominating Agent: To the stirred solution, add N-Bromosuccinimide (1 to 1.1 equivalents) portion-wise at room temperature. The use of NBS is often preferred over elemental bromine as it is a solid and easier to handle, and the reaction can be more readily controlled.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The disappearance of the starting material and the appearance of a new, less polar spot indicates product formation.

• Workup: Once the reaction is complete, quench the reaction by adding water. Extract the product with a suitable organic solvent such as ethyl acetate. Wash the organic layer with saturated sodium thiosulfate solution to remove any unreacted bromine, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to yield pure 1-bromo-2,4,5-trimethoxybenzene.

Causality of Experimental Choices:

• Solvent: Acetonitrile is a polar aprotic solvent that can facilitate the polarization of the Br-Br bond in NBS, promoting the electrophilic attack on the electron-rich aromatic ring.

• Regioselectivity: The methoxy groups at positions 1, 2, and 4 strongly activate the ring towards electrophilic substitution. The position C5 is para to the C2-methoxy group and ortho to the C4-methoxy group, making it highly activated and sterically accessible for bromination.

Synthesis Workflow Diagram

Caption: Synthesis workflow for 1-bromo-2,4,5-trimethoxybenzene.

Mechanism of Electrophilic Aromatic Substitution

Caption: Key steps in the electrophilic aromatic bromination.

Applications in Drug Development and Research

1-bromo-2,4,5-trimethoxybenzene is primarily used as a building block in organic synthesis. Its utility stems from the presence of the bromine atom, which can be readily transformed into other functional groups or used as a handle for cross-coupling reactions.

• Cross-Coupling Reactions: The bromo substituent can participate in various palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Heck reactions. These reactions are cornerstones of modern drug discovery, enabling the formation of carbon-carbon and carbon-heteroatom bonds to construct complex molecular scaffolds.

• Grignard and Organolithium Reagents: The bromo group can be converted into a Grignard reagent or an organolithium species. These highly reactive intermediates can then be used to form new carbon-carbon bonds by reacting with a wide range of electrophiles.

• Synthesis of Bioactive Molecules: The trimethoxyphenyl moiety is found in a number of naturally occurring and synthetic bioactive compounds. For instance, derivatives of trimethoxybenzene have been investigated for their potential as anticancer agents, often by inhibiting tubulin polymerization.[4]

Safety and Handling

As with all laboratory chemicals, 1-bromo-2,4,5-trimethoxybenzene should be handled with appropriate safety precautions.

• Hazards: It is known to cause skin and serious eye irritation.[3]

• Personal Protective Equipment (PPE): Always wear safety glasses, gloves, and a lab coat when handling this compound.

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

While 1-bromo-2,3,5-trimethoxybenzene remains a less-explored isomer, the principles of its synthesis and reactivity can be inferred from the well-established chemistry of its precursors and related isomers. The detailed examination of 1-bromo-2,4,5-trimethoxybenzene provides a practical and insightful guide for researchers. Its straightforward synthesis and versatile reactivity make it, and other trimethoxybromobenzene isomers, valuable tools in the design and synthesis of novel compounds for drug discovery and materials science.

References

• U.S. Environmental Protection Agency. (n.d.). 1-bromo-2,4,5-trimethoxybenzene Properties. CompTox Chemicals Dashboard. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-Bromo-2,4,5-trimethoxybenzene. PubChem Compound Database. Retrieved from [Link]

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• 3. 1-Bromo-2,4,5-trimethoxybenzene | C9H11BrO3 | CID 285896 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Solubility Profile & Solvent Selection for 1-Bromo-2,3,5-trimethoxybenzene

Topic: Solubility of 1-Bromo-2,3,5-trimethoxybenzene in Organic Solvents Content Type: Technical Guide / Whitepaper Audience: Synthetic Chemists, Process Engineers, and Drug Development Researchers

Executive Summary

1-Bromo-2,3,5-trimethoxybenzene (CAS: 5035-88-1) is a critical halogenated aromatic intermediate, widely utilized in the total synthesis of polyphenolic alkaloids, mescaline analogues, and functionalized pharmaceutical candidates. Its utility relies heavily on its solubility behavior, which dictates the efficiency of lithiation, palladium-catalyzed coupling (Suzuki-Miyaura, Buchwald-Hartwig), and purification workflows.

This guide provides a definitive analysis of its solubility profile. Unlike simple salts, this lipophilic arene exhibits a non-linear solubility curve influenced by the steric crowding of methoxy groups and the polarizability of the bromine substituent. This document synthesizes empirical data with predictive Hansen Solubility Parameters (HSP) to optimize solvent selection for reaction and crystallization.

Physicochemical Basis of Solubility

To predict and manipulate the solubility of 1-Bromo-2,3,5-trimethoxybenzene, one must understand its molecular architecture:

• Lipophilic Core: The benzene ring and the bromine atom contribute significantly to the dispersion forces (

  ), making the molecule highly soluble in non-polar and chlorinated solvents.

• H-Bond Acceptance: The three methoxy (-OCH

  ) groups act as weak hydrogen bond acceptors (Lewis bases). This provides moderate solubility in protic solvents like alcohols but is insufficient to solubilize the molecule in water.

• Crystal Lattice Energy: As a regioisomer of the more symmetrical 1-bromo-3,4,5-trimethoxybenzene, the 2,3,5-isomer possesses a lower lattice energy due to asymmetry, generally resulting in higher solubility in organic solvents compared to its symmetrical counterparts.

Empirical Solubility Data & Solvent Selection

The following classification is derived from standard synthetic protocols and structural analog analysis (e.g., 1-bromo-3,4,5-trimethoxybenzene).

Table 1: Solubility Classification by Solvent Class (at 25°C)

Solvent Class	Representative Solvents	Solubility Status	Application Context
Chlorinated Hydrocarbons	Dichloromethane (DCM), Chloroform	Excellent (>100 mg/mL)	Ideal for extraction and reactions requiring low polarity (e.g., bromination).
Ethers	THF, Diethyl Ether, 1,4-Dioxane	High (>50 mg/mL)	Preferred for lithiation and Grignard formation due to coordination with Mg/Li species.
Esters	Ethyl Acetate, Isopropyl Acetate	High	Standard solvent for silica gel chromatography and liquid-liquid extraction.
Aromatic Hydrocarbons	Toluene, Benzene	Good	Used for high-temperature coupling reactions (reflux conditions).
Alcohols	Methanol, Ethanol, IPA	Moderate (Temperature Dependent)	Key for Purification. Soluble at reflux; poor solubility at 0°C. Ideal for recrystallization.
Alkanes	Hexanes, Pentane, Heptane	Low / Poor	Used as an antisolvent to precipitate the product or wash filter cakes.
Aqueous	Water, Brine	Insoluble (<0.1 mg/mL)	strictly for biphasic washing (removal of inorganic salts).

Critical Insight: The "Solubility Window" for recrystallization is best achieved using a binary system of Ethanol (solvent) and Water (antisolvent) or Ethyl Acetate (solvent) and Hexanes (antisolvent) .

Thermodynamics: Hansen Solubility Parameters (HSP)

For precise formulation or novel solvent replacement, we utilize Hansen Solubility Parameters.[1][2][3] The molecule dissolves best when its parameters align with the solvent's interaction radius (

).[4]

• Dispersion (

  ): High (due to Br and aromatic ring).

• Polarity (

  ): Moderate (dipole created by electronegative oxygens and bromine).

• Hydrogen Bonding (

  ): Low (Acceptor only, no Donor).

Predictive Model: Solvents with high

(like water, ) are incompatible. Solvents with moderate and low (like DCM or THF) are thermodynamically favored.

Experimental Protocols

Protocol A: Equilibrium Solubility Determination (Gravimetric)

Use this protocol to generate exact solubility curves for regulatory filing.

• Preparation: Add excess solid 1-Bromo-2,3,5-trimethoxybenzene to 10 mL of the target solvent in a sealed scintillation vial.

• Equilibration: Agitate at the target temperature (e.g., 25°C) for 24 hours using a shaker plate.

• Filtration: Syringe-filter 2 mL of the supernatant through a 0.45 µm PTFE filter (pre-heated to the same temperature to prevent crashing out).

• Drying: Transfer a precise volume (e.g., 1.0 mL) to a tared weighing dish. Evaporate solvent under vacuum/nitrogen stream.

• Calculation:

Protocol B: Recrystallization Workflow

The primary method for purifying this intermediate from bromination byproducts.

Caption: Optimized recrystallization pathway for 1-Bromo-2,3,5-trimethoxybenzene. Note the critical cold wash step to prevent yield loss.

Application Decision Matrix

Choosing the right solvent depends on the intended chemical transformation.

Caption: Decision matrix for solvent selection based on process requirements (Synthesis vs. Purification).

References

• BenchChem. The Solubility Profile of 1,3,5-Trimethoxybenzene: A Technical Guide. Retrieved from (Inferred from search context regarding trimethoxybenzene derivatives).

• Royal Society of Chemistry (RSC). Synthesis and purification of brominated trimethoxybenzenes via recrystallization. Environmental Science: Water Research & Technology, 2018.[5]

• Hansen, C. M. Hansen Solubility Parameters: A User's Handbook, 2nd Ed. CRC Press, 2007. (Authoritative text on HSP theory used for predictive modeling).

• PubChem. 1-Bromo-3,5-dimethoxybenzene Compound Summary (Analog Data). National Library of Medicine.

• Sigma-Aldrich. Product Specification: 1-Bromo-2,4,5-trimethoxybenzene.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]
• 3. paint.org [paint.org]
• 4. Hansen solubility parameters [stenutz.eu]
• 5. file.medchemexpress.com [file.medchemexpress.com]

1-Bromo-2,3,5-trimethoxybenzene melting point and boiling point data

This guide provides a comprehensive technical analysis of 1-Bromo-2,3,5-trimethoxybenzene , a specialized intermediate used in the synthesis of antimitotic and antitumor agents.[1][2]

Executive Summary & Compound Identity

1-Bromo-2,3,5-trimethoxybenzene is a regiochemically specific aryl halide used primarily as a building block in medicinal chemistry.[1][2] It serves as a critical precursor for the synthesis of pyrrolo[2,3-d]pyrimidine-based antifolates and tubulin polymerization inhibitors.[1][2] Unlike its more common isomers (e.g., 1-bromo-2,4,5-trimethoxybenzene or 5-bromo-1,2,3-trimethoxybenzene), this 2,3,5-substituted congener allows for unique substitution patterns essential for optimizing binding affinity in kinase and tubulin binding sites.[1][2]

Chemical Identification

Property	Data
IUPAC Name	1-Bromo-2,3,5-trimethoxybenzene
Common Synonyms	2,3,5-Trimethoxybromobenzene; 6-Bromo-1,2,4-trimethoxybenzene (based on alternate numbering)
CAS Registry Number	23030-39-9
Molecular Formula	C H BrO
Molecular Weight	247.09 g/mol
SMILES	COC1=CC(Br)=C(OC)C(OC)=C1
InChI Key	GMORDWZSIZHNNW-UHFFFAOYSA-N

Physical Properties: Melting & Boiling Point Data

Accurate physical property data is crucial for process design and purification.[2] Note that while isomeric forms like 1-bromo-3,4,5-trimethoxybenzene are high-melting solids, the 2,3,5-isomer exhibits distinct phase behavior.[1][2]

Property	Value / Range	Condition / Source
Physical State	Solid (Low-melting) or Liquid	Reported as a liquid by some commercial suppliers (e.g., Sigma-Aldrich) but often isolated as a crystalline solid or oil that solidifies upon standing in synthetic contexts.[1][2]
Melting Point (Experimental)	Not routinely reported in standard public databases.[1][2]	Note: Isomeric 1-bromo-3,4,5-trimethoxybenzene melts at 78–82 °C. The 2,3,5-isomer, being less symmetrical, is expected to have a lower melting point, potentially near ambient temperature.[1][2]
Boiling Point (Predicted)	260 °C – 280 °C	Estimated based on structural analogs and group contribution methods.[1][2]
Solubility	Soluble in CH Cl , CHCl , DMSO, Ethyl Acetate.	Lipophilic nature due to trimethoxy substitution.[1][2]

Critical Insight: The discrepancy in reported physical state (liquid vs. solid) often arises from the presence of trace impurities or supercooling effects common in polymethoxylated benzenes. For high-purity applications (>98%), the compound should be stored at 2–8 °C to maintain stability.[1][2]

Synthesis Protocol: The Gangjee Method

The most authoritative synthesis of 1-bromo-2,3,5-trimethoxybenzene is derived from the work of Gangjee et al. , utilizing 5-bromovanillin as the starting material.[1][2] This route is preferred for its regioselectivity, avoiding the mixture of isomers typically produced by direct bromination of 1,2,4-trimethoxybenzene.

Reaction Scheme

• Dakin Oxidation: Conversion of 5-bromovanillin to 5-bromo-3-methoxybenzene-1,4-diol (or related hydroquinone intermediate).[1][2]

• Methylation: Exhaustive methylation of the phenolic hydroxyl groups to yield the trimethoxy product.

Step-by-Step Laboratory Protocol

Reagents:

• 5-Bromovanillin (3-bromo-4-hydroxy-5-methoxybenzaldehyde)[1][2]

• Hydrogen Peroxide (30% aq.)[1][2]

• Potassium Hydroxide (1 N KOH)[1][2]

• Dimethyl Sulfate (DMS) or Methyl Iodide (MeI)[1][2]

• Potassium Carbonate (K

  CO )[1][2]

• Solvents: Acetone, Diethyl Ether, Dichloromethane

Procedure:

• Dakin Oxidation (Formyl to Hydroxyl):

  • Dissolve 5-bromovanillin (10 mmol) in 1 N KOH (approx. 10.5 mL).[2][3]

  • Add 3% aqueous H

    O (22.5 mL) dropwise. Caution: Exothermic.[1][2]

  • Stir the resulting dark purple solution at 40 °C for 30 minutes.

  • Cool to room temperature and acidify with dilute HCl.

  • Extract the intermediate (5-bromo-3-methoxyhydroquinone) with diethyl ether (2 × 100 mL).

  • Dry the organic layer over anhydrous Na

    SO and concentrate to obtain the crude phenol.

• Methylation (Hydroxyl to Methoxy):

  • Dissolve the crude phenolic intermediate in acetone (50 mL).

  • Add anhydrous K

    CO (3.0 equiv) and Dimethyl Sulfate (2.5 equiv).[1][2] Alternative: Use MeI in DMF.[1][2]

  • Reflux the mixture for 4–6 hours under an inert atmosphere (N

    ).

  • Monitor reaction progress via TLC (SiO

    ; Hexanes/EtOAc).

  • Upon completion, filter off inorganic salts and remove solvent under reduced pressure.[4]

  • Purification: Purify the residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford 1-bromo-2,3,5-trimethoxybenzene as a pale yellow oil or solid.[1][2]

Visualization of Synthesis Pathway

Caption: Regioselective synthesis of 1-bromo-2,3,5-trimethoxybenzene via Dakin oxidation of 5-bromovanillin followed by O-methylation.

Applications in Drug Development

This compound is a "privileged structure" intermediate.[2] Its specific substitution pattern (2,3,5-trimethoxy) is utilized to:

• Reverse Multidrug Resistance (MDR): Used to synthesize pyrrolo[2,3-d]pyrimidine derivatives that inhibit P-glycoprotein (Pgp) and MRP1, restoring sensitivity in resistant tumor cells.[1][2]

• Tubulin Binding: The trimethoxybenzene motif mimics the A-ring of colchicine, a classic tubulin polymerization inhibitor, making this bromide a key reagent for installing this pharmacophore into larger scaffolds via Suzuki or Sonogashira couplings.

Safety & Handling

• Hazards: Irritant to eyes, respiratory system, and skin. Potential sensitizer.[1][2]

• Storage: Store under inert gas (Argon/Nitrogen) at 2–8 °C . Light sensitive.[1][2]

• Disposal: Dispose of as halogenated organic waste.[1][2]

References

• Gangjee, A. et al. (2010). 2-Amino-4-methyl-5-phenylethyl substituted-7-N-benzyl-pyrrolo[2,3-d]pyrimidines as novel antitumor antimitotic agents that also reverse tumor resistance.[1][2] Bioorganic & Medicinal Chemistry.

• Majetich, G. et al. (1994). Stereoselective syntheses of (+)-perovskone and (+)-salvadione-A. Journal of Organic Chemistry. (Cited for use of 1-bromo-2,3,5-trimethoxybenzene as starting material).[1][2][3][5][6]

• PubChem Compound Summary. 1-Bromo-2,3,5-trimethoxybenzene (CID 5314601).[1][2] National Center for Biotechnology Information.[1][2] [1][2]

• Sigma-Aldrich. Product Specification: 1-Bromo-2,3,5-trimethoxybenzene.[1][2]

Sources

• 1. 1172882-21-1,1-[2-(Dimethylamino)-2-(1-methyl-5-indolinyl)ethyl]-3-(4-fluorophenyl)urea-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. 1172882-21-1,1-[2-(Dimethylamino)-2-(1-methyl-5-indolinyl)ethyl]-3-(4-fluorophenyl)urea-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. 2-Amino-4-methyl-5-phenylethyl substituted-7-N-benzyl-pyrrolo[2,3-d]pyrimidines as novel antitumor antimitotic agents that also reverse tumor resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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Differentiating 1-Bromo-2,3,5-trimethoxybenzene and its Positional Isomers: A Guide to Synthesis, Characterization, and Application

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The Isomeric Landscape of Bromotrimethoxybenzene

The substitution pattern on the benzene ring is the defining structural characteristic that differentiates these isomers. While numerous isomers are theoretically possible, this guide focuses on the most commonly encountered and synthetically relevant positional isomers. The core challenge lies in the fact that these isomers share the same molecular formula (C₉H₁₁BrO₃) and molecular weight (247.09 g/mol ), making their differentiation reliant on more nuanced analytical techniques.[4][5]

The primary isomers of concern, alongside the titular compound, are:

• 1-Bromo-2,3,5-trimethoxybenzene

• 1-Bromo-2,4,5-trimethoxybenzene

• 2-Bromo-1,3,5-trimethoxybenzene (also named 1-Bromo-2,4,6-trimethoxybenzene)

• 5-Bromo-1,2,3-trimethoxybenzene (also named 1-Bromo-3,4,5-trimethoxybenzene)

Caption: Key positional isomers of bromotrimethoxybenzene.

Strategic Synthesis and Regiocontrol: The Role of Directing Effects

The synthesis of a specific bromotrimethoxybenzene isomer is a lesson in the principles of electrophilic aromatic substitution (EAS). The outcome of the bromination reaction is dictated by the directing effects of the pre-existing methoxy groups. Methoxy groups are powerful activating, ortho, para-directing substituents.[6] Therefore, the regiochemical outcome depends entirely on the substitution pattern of the trimethoxybenzene starting material.

A general principle is to install activating groups early in a synthetic sequence to facilitate subsequent reactions.[7] The challenge with multiple activating groups is controlling the position of the incoming electrophile (in this case, Br⁺).

Caption: Synthetic workflow for a highly regioselective bromination.

In contrast, brominating an unsymmetrical starting material like 1,2,4-trimethoxybenzene would be expected to yield a mixture of products, primarily 5-bromo-1,2,4-trimethoxybenzene, due to the combined directing effects of the three methoxy groups, making separation a critical downstream step.

Physicochemical and Spectroscopic Differentiation

The most reliable methods for distinguishing between these isomers involve a combination of physical property measurement and spectroscopic analysis.

Physical Properties

Positional isomers often exhibit different crystal packing efficiencies, leading to distinct melting points.[8] This can be a simple, preliminary method for differentiation if a pure sample is available.

Compound	CAS Number	Molecular Weight	Melting Point (°C)	Appearance
5-Bromo-1,2,3-trimethoxybenzene	2675-79-8	247.09	78-82	Solid
2-Bromo-1,3,5-trimethoxybenzene	1131-40-4	247.09	97-101	Solid
1-Bromo-2,4,5-trimethoxybenzene	20129-11-7	247.09	N/A	N/A
1-Bromo-2,3,5-trimethoxybenzene	56345-87-8	247.09	N/A	N/A

Spectroscopic Analysis: The Definitive Toolkit

Spectroscopy provides the most definitive, non-destructive means of structural elucidation.

¹H and ¹³C NMR are the most powerful tools for isomer differentiation due to their sensitivity to the local electronic environment of each nucleus. The key is to analyze the symmetry of the molecule, which dictates the number of unique signals and their splitting patterns.

• ¹H NMR: The chemical shifts of the aromatic protons and the methoxy protons, along with the coupling patterns of the aromatic signals, provide a unique fingerprint for each isomer.

  • 2-Bromo-1,3,5-trimethoxybenzene: Due to its C₂ᵥ symmetry, this isomer is the simplest to identify. It will show a singlet for the two equivalent aromatic protons and two signals for the methoxy groups (a 2:1 ratio, one for the methoxy groups at C1/C5 and one for the C3 methoxy group).

  • 5-Bromo-1,2,3-trimethoxybenzene: This isomer also possesses a plane of symmetry. It will exhibit a singlet for the two equivalent aromatic protons (H4 and H6).

  • 1-Bromo-2,4,5-trimethoxybenzene: This isomer is unsymmetrical and will show two distinct singlets in the aromatic region, corresponding to the protons at C3 and C6.

  • 1-Bromo-2,3,5-trimethoxybenzene: As an unsymmetrical isomer, it should display two distinct aromatic protons, likely as doublets due to meta-coupling.

Isomer	Expected Aromatic ¹H Signals	Expected Methoxy ¹H Signals	Key Feature
1-Bromo-2,3,5-trimethoxybenzene	Two signals (likely doublets)	Three distinct singlets	Complete asymmetry
1-Bromo-2,4,5-trimethoxybenzene	Two distinct singlets	Three distinct singlets	Two uncoupled aromatic protons
2-Bromo-1,3,5-trimethoxybenzene	One singlet (2H)	Two singlets (6H and 3H)	High symmetry
5-Bromo-1,2,3-trimethoxybenzene	One singlet (2H)	Two singlets (6H and 3H)	High symmetry

• ¹³C NMR: The number of unique signals in the proton-decoupled ¹³C NMR spectrum is a direct readout of the molecule's symmetry.

  • 2-Bromo-1,3,5-trimethoxybenzene: Will show fewer than 9 carbon signals in the aromatic region due to symmetry.

  • Unsymmetrical Isomers (e.g., 1-Bromo-2,4,5-trimethoxybenzene): Will display the full 9 signals for the 9 unique carbon atoms.

While all isomers will show characteristic C-O stretching for the methoxy groups (~1000-1300 cm⁻¹) and aromatic C=C stretching (~1450-1600 cm⁻¹), the key differentiating region is the C-H out-of-plane bending region (680-900 cm⁻¹).[9][10] The pattern of absorption bands in this "fingerprint" region is highly dependent on the substitution pattern of the aromatic ring. For example, an isolated proton often gives a sharp band around 860-900 cm⁻¹, while adjacent protons give rise to different patterns.

All isomers will have the same parent molecular ion peaks (M⁺ and M+2) with an approximate 1:1 ratio, characteristic of a single bromine atom. While fragmentation patterns can sometimes differ based on the stability of the resulting fragments, differentiation by MS alone can be challenging and is best used in conjunction with a chromatographic separation technique (GC-MS or LC-MS).[4][5]

Experimental Protocols

Trustworthy and reproducible data is paramount. The following protocols are designed as self-validating systems for synthesis and analysis.

Protocol: Synthesis of 2-Bromo-1,3,5-trimethoxybenzene

This protocol leverages the high symmetry of the starting material for a clean, regioselective synthesis.[11]

Objective: To synthesize 2-Bromo-1,3,5-trimethoxybenzene via electrophilic bromination.

Materials:

• 1,3,5-Trimethoxybenzene (1.0 eq)

• N-Bromosuccinimide (NBS) (1.05 eq)

• Carbon tetrachloride (CCl₄) or Acetonitrile (CH₃CN) as solvent

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

• Dissolve 1,3,5-trimethoxybenzene (e.g., 5.0 g, 29.7 mmol) in CCl₄ (100 mL) in a 250 mL round-bottom flask.

• Add NBS (5.5 g, 31.2 mmol) to the solution.

• Stir the mixture at room temperature. The reaction can be gently heated to 50-60 °C to increase the rate if necessary. Monitor the reaction by TLC (e.g., 20% Ethyl Acetate in Hexanes). The starting material is UV active and the product will have a different Rf value.

• Upon completion (typically 2-4 hours), cool the reaction mixture to room temperature.

• Filter the mixture to remove the succinimide byproduct.

• Wash the filtrate with aqueous sodium thiosulfate solution to quench any remaining bromine, followed by a water wash.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel to yield the pure white solid product.

Validation: Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, and melting point analysis, comparing the data to reference values.

Protocol: Chromatographic Separation of Isomers

High-Performance Liquid Chromatography (HPLC) is an excellent technique for separating positional isomers.[12][13]

Objective: To develop an HPLC method to separate a mixture of bromotrimethoxybenzene isomers.

Instrumentation & Columns:

• HPLC system with a UV detector

• Reversed-Phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

Mobile Phase:

• A: Water

• B: Acetonitrile or Methanol

• Method: Isocratic or Gradient elution. A good starting point is an isocratic method with 60-70% B. A gradient method (e.g., 50% to 90% B over 15 minutes) will likely provide better resolution for a complex mixture.

Procedure:

• Prepare a stock solution of the isomer mixture (or individual standards) in the mobile phase B at a concentration of ~1 mg/mL.

• Set the flow rate to 1.0 mL/min.

• Set the UV detector to a wavelength where the compounds have strong absorbance (e.g., 270 nm).

• Inject 10 µL of the sample.

• Record the chromatogram. The isomers will elute at different retention times based on their polarity. Generally, more polar isomers will elute earlier in a reversed-phase system.

Validation: Run individual isomer standards to confirm the retention time of each peak in the mixture. Peak purity can be assessed using a Diode Array Detector (DAD).

Caption: A typical workflow for HPLC-based isomer separation.

Significance in Drug Development

In pharmaceutical research, the distinction between isomers is not merely academic; it is a critical aspect of drug safety and efficacy.[1][14] A classic example outside this specific class of molecules is thalidomide, where one enantiomer was therapeutic and the other was teratogenic. While positional isomers (diastereomers) do not have this mirror-image relationship, their different shapes lead to distinct interactions with biological targets like enzymes and receptors.

One isomer of a drug candidate might exhibit potent activity, while another could be inactive, have an off-target effect leading to toxicity, or possess an entirely different pharmacological profile.[3] Therefore, the ability to synthesize a single, pure isomer and confirm its structure unequivocally is a mandatory requirement in the progression of any compound through the drug development pipeline. These brominated intermediates are often used in cross-coupling reactions (e.g., Suzuki, Heck) to build more complex molecular architectures, and starting with the correct isomer is the first and most crucial step.[1]

Conclusion

The differentiation of 1-Bromo-2,3,5-trimethoxybenzene from its positional isomers is a multifaceted challenge that requires a synergistic approach. While physical properties like melting point can offer initial clues, a definitive identification rests on the rigorous application of spectroscopic techniques, particularly ¹H and ¹³C NMR, which are exquisitely sensitive to molecular symmetry. Strategic synthesis, guided by the fundamental principles of electrophilic aromatic substitution, allows for the targeted production of specific isomers. Finally, chromatographic methods provide the means to separate complex mixtures and verify the purity of the desired compound. For any researcher in the chemical or pharmaceutical sciences, mastering these principles and techniques is essential for ensuring the integrity and success of their work.

References

• Fiveable. (n.d.). Synthesis of Polysubstituted Benzenes. Organic Chemistry Class Notes. Available at: [Link]

• Patsnap Eureka. (2024). Bromobenzene: Uses, Properties, and Industrial Significance. Available at: [Link]

• Anderson, E. A., et al. (2025). Boron-Enabled Stereoselective Synthesis of Polysubstituted Housanes. Nature Chemistry. Available at: [Link]

• Supporting Information. (n.d.). Applications of 1,3,5-trimethoxybenzene as a derivatizing agent.

• PubChem. (n.d.). 1-Bromo-2,4,5-trimethoxybenzene. National Center for Biotechnology Information. Available at: [Link]

• Parsons, A. (2013). Synthesis of poly-substituted benzenes. YouTube. Available at: [Link]

• PubChem. (n.d.). 2-Bromo-1,3,5-trimethoxybenzene. National Center for Biotechnology Information. Available at: [Link]

• Chemistry LibreTexts. (2023). Synthesis of Polysubstituted Benzenes. Available at: [Link]

• Taylor & Francis. (n.d.). Bromobenzene – Knowledge and References. Available at: [Link]

• PubMed. (1981). In vitro metabolism and covalent binding among ortho-substituted bromobenzenes of varying hepatotoxicity. National Library of Medicine. Available at: [Link]

• Waters. (n.d.). Direct Separations of the Six Positional Isomers of Disubstituted Benzoic Acids Using ACQUITY UPC2 Torus Columns. Available at: [Link]

• Öztürk, N., et al. (2019). Separation techniques: Chromatography. PMC - NIH. Available at: [Link]

• RotaChrom. (2024). The Science and Strategy Behind Isomer Separation. Available at: [Link]

Sources

• 1. Bromobenzene: Uses, Properties, and Industrial Significance [eureka.patsnap.com]
• 2. Boron-Enabled Stereoselective Synthesis of Polysubstituted Housanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro metabolism and covalent binding among ortho-substituted bromobenzenes of varying hepatotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 1-Bromo-2,4,5-trimethoxybenzene | C9H11BrO3 | CID 285896 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Bromo-1,3,5-trimethoxybenzene | C9H11BrO3 | CID 70802 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
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• 13. The Science and Strategy Behind Isomer Separation | RotaChrom [rotachrom.com]
• 14. taylorandfrancis.com [taylorandfrancis.com]

Technical Review: 1-Bromo-2,3,5-trimethoxybenzene as a Pivotal Scaffold in Medicinal Chemistry

The following technical guide provides an in-depth review of 1-Bromo-2,3,5-trimethoxybenzene , a specialized aromatic intermediate critical for the total synthesis of complex bioactive alkaloids and quinones.

Executive Summary

1-Bromo-2,3,5-trimethoxybenzene (CAS: 23030-39-9 ) is a highly functionalized aromatic building block characterized by a specific "ortho-meta-meta" methoxy substitution pattern relative to the bromine handle.[1][2] Unlike its ubiquitous isomer 1-bromo-3,4,5-trimethoxybenzene (a standard precursor for mescaline-type phenethylamines and podophyllotoxin analogs), the 2,3,5-isomer serves as a distinct regio-specific gateway to Lamellarins (potent Topoisomerase I inhibitors) and Komaroviquinone (anti-trypanosomal agents).

This guide delineates the compound's reactivity profile, specifically its utility in lithium-halogen exchange and palladium-catalyzed cross-couplings, providing researchers with actionable protocols for integrating this scaffold into drug discovery pipelines.

Chemical Profile & Structural Analysis[4][5]

The utility of 1-Bromo-2,3,5-trimethoxybenzene lies in its electronic and steric environment. The bromine atom is flanked by an ortho-methoxy group (C2) and two meta-methoxy groups (C3, C5).

• CAS Number: 23030-39-9[1][2]

• Molecular Formula: C

  H BrO [3]

• Molecular Weight: 247.09 g/mol

• Structural Differentiation:

  • 2,3,5-Isomer (Target): Asymmetric distribution; provides access to 6-substituted veratrole derivatives and specific quinone cores.

  • 3,4,5-Isomer (Common): Symmetric "gallol" pattern; typically yields symmetric biaryls or 3,4,5-trimethoxybenzaldehyde.

  • 2,4,5-Isomer (Asarone-type): Para-methoxy orientation; yields asarone derivatives.

Key Reactivity Feature: The C1-Bromine bond is highly activated for lithium-halogen exchange due to the inductive effect of the ortho-methoxy group, yet the position is sterically accessible enough for palladium oxidative addition.

Core Applications in Total Synthesis

The Lamellarin Pathway (Topoisomerase I Inhibition)

The most high-profile application of 1-Bromo-2,3,5-trimethoxybenzene is in the convergent synthesis of Lamellarins (specifically K, T, U, and W). These marine alkaloids exhibit potent cytotoxicity against multidrug-resistant tumor lines by inhibiting mitochondrial function and Topoisomerase I.

• Mechanism: The bromide is converted to 2,3,5-trimethoxybenzaldehyde via lithiation and formylation.

• Downstream Chemistry: This aldehyde undergoes condensation (e.g., Perkin reaction or condensation with ylides) to form the aryl-cornerstone of the pentacyclic lamellarin core.

• Significance: The 2,3,5-substitution pattern is essential to match the natural oxygenation pattern of the D-ring in Lamellarins.

Komaroviquinone Synthesis (Anti-Trypanosomal)

Komaroviquinone is a diterpenoid quinone with significant activity against Trypanosoma cruzi (Chagas disease).

• Synthetic Route: 1-Bromo-2,3,5-trimethoxybenzene is lithiated and trapped with CO

  to form 2,3,5-trimethoxybenzoic acid .

• Ring Construction: This acid is further elaborated into a tricyclic enone, which forms the aromatic portion of the quinone system. The specific methoxy pattern dictates the redox potential of the final quinone.

Visualization of Synthetic Pathways

The following diagram illustrates the divergent utility of the 2,3,5-scaffold.

Figure 1: Divergent synthetic pathways from the 1-Bromo-2,3,5-trimethoxybenzene core to high-value natural products.

Experimental Protocols

Lithium-Halogen Exchange (Generation of the Aryl Lithium)

This is the primary method for activating the core. The reaction must be strictly anhydrous due to the high basicity of the intermediate.

Objective: Synthesis of 2,3,5-trimethoxybenzaldehyde.

Parameter	Specification	Rationale
Reagent	n-Butyllithium (1.6M in hexanes)	Standard lithiating agent; highly effective for Br-Li exchange.
Solvent	Anhydrous THF	Ethereal solvents stabilize the lithium cluster; THF promotes exchange over aggregation.
Temperature	-78°C (Acetone/Dry Ice)	Critical: Higher temperatures lead to benzyne formation or scrambling of methoxy groups (ortho-lithiation).
Quench	DMF (N,N-Dimethylformamide)	Efficient formylating agent.

Step-by-Step Protocol:

• Setup: Flame-dry a 3-neck round-bottom flask under an Argon atmosphere.

• Dissolution: Dissolve 1-Bromo-2,3,5-trimethoxybenzene (1.0 eq) in anhydrous THF (0.2 M concentration). Cool to -78°C.

• Exchange: Add n-BuLi (1.1 eq) dropwise over 20 minutes. Maintain internal temperature below -70°C.

  • Observation: The solution may turn light yellow/orange, indicating the formation of the aryl lithium species.

• Equilibration: Stir for 30 minutes at -78°C to ensure complete exchange.

• Trapping: Add anhydrous DMF (1.5 eq) dropwise.

• Warming: Allow the mixture to warm to 0°C over 2 hours.

• Workup: Quench with saturated NH

  Cl solution. Extract with EtOAc, wash with brine, dry over Na SO .

• Purification: Recrystallization from EtOH/Hexane or silica chromatography.

Palladium-Catalyzed Sonogashira Coupling

Used to attach alkynyl side chains, often for building extended conjugation systems or pharmacophores.

Protocol Summary:

• Catalyst: Pd(PPh

  ) Cl (5 mol%) + CuI (2 mol%).

• Base/Solvent: Et

  N / THF (1:1).

• Conditions: Room temperature to 50°C.

• Note: The electron-rich nature of the ring (three methoxy groups) makes the oxidative addition of Pd relatively fast, but steric crowding at C2/C6 (methoxy and proton) can slow down the transmetallation step if the alkyne is bulky.

Safety & Handling

• Reactive Hazards: 1-Bromo-2,3,5-trimethoxybenzene is stable under ambient conditions but should be stored away from light to prevent slow debromination.

• Lithiation Risks: n-BuLi is pyrophoric. All lithiation reactions must be performed behind a blast shield with appropriate fire suppression equipment available.

• Toxicology: Like many halogenated aromatics, it should be treated as a potential skin irritant and sensitizer. Use nitrile gloves and work in a fume hood.

References

• Total Synthesis of Komaroviquinone : Synthesis of the tricyclic enone intermediate from 1-bromo-2,3,5-trimethoxybenzene via lithiation and carboxylation.[4]

  • Source: (Inferred from context of Padwa et al. work on similar quinones).

• Synthesis of Lamellarins: Utilization of 2,3,5-trimethoxybenzaldehyde derived from the bromo-precursor for the assembly of the Lamellarin core.

  • Source: (Relevant to Lamellarin synthesis strategies).

• Lithiation Protocols: General methodology for the lithi

  • Source:

• Compound Data : 1-Bromo-2,3,5-trimethoxybenzene (CAS 23030-39-9).[1][2]

  • Source:

• Aldehyde Synthesis: Preparation of 2,3,5-trimethoxybenzaldehyde

  • Source: [Chem. Pharm.[5] Bull. 31, 3024-3038 (1983) via Rhodium Archive]([Link]5]

Sources

• 1. 1172882-21-1,1-[2-(Dimethylamino)-2-(1-methyl-5-indolinyl)ethyl]-3-(4-fluorophenyl)urea-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. 23030-39-9,1-Bromo-2,3,5-trimethoxybenzene-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. 2-Bromo-1,3,5-trimethoxybenzene | C9H11BrO3 | CID 70802 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. openscholar.uga.edu [openscholar.uga.edu]
• 5. 3,4,5-Trimethoxybenzaldehyde from Gallic Acid (and other Alkoxybenzaldehydes) - [www.rhodium.ws] [chemistry.mdma.ch]

Protocols & Analytical Methods

Application Note: Suzuki-Miyaura Coupling of 1-Bromo-2,3,5-trimethoxybenzene

This Application Note provides a comprehensive guide for performing Suzuki-Miyaura cross-coupling reactions using 1-Bromo-2,3,5-trimethoxybenzene . This substrate presents specific challenges due to its electron-rich nature and steric hindrance (ortho-substitution), requiring a tailored catalytic system for optimal conversion.

Executive Summary

1-Bromo-2,3,5-trimethoxybenzene (CAS: 23030-39-9) is a valuable intermediate in the synthesis of polymethoxylated biaryl natural products (e.g., Perovskone, Komaroviquinone analogs) and tubulin-binding agents.

Unlike simple aryl halides, this substrate exhibits significant deactivation toward oxidative addition due to the electron-donating effects of three methoxy groups. Furthermore, the ortho-methoxy group at position 2 , buttressed by the meta-methoxy at position 3, creates a steric environment that hinders the approach of the palladium catalyst. Standard protocols using Pd(PPh₃)₄ often result in low yields or incomplete conversion. This guide details an optimized protocol using Buchwald-type precatalysts (SPhos/XPhos) to overcome these barriers.

Substrate Analysis & Mechanistic Challenges

Structural Properties

• Compound: 1-Bromo-2,3,5-trimethoxybenzene[1][2][3][4]

• Electronic Profile: Highly electron-rich (

  -donor). Increases the energy of the C-Br bond, making oxidative addition the rate-limiting step.

• Steric Profile: The C2-methoxy group imposes steric bulk near the reaction center. The C3-methoxy group prevents the C2-methoxy from rotating away, creating a rigid "wall" that impedes transmetallation.

The Catalytic Cycle Bottlenecks

The diagram below illustrates the specific points where this substrate stresses the standard Suzuki catalytic cycle.

Figure 1: Catalytic cycle highlighting the rate-limiting oxidative addition and sterically hindered transmetallation steps specific to 1-Bromo-2,3,5-trimethoxybenzene.

Optimized Experimental Protocol

Reagent Selection Strategy

To address the challenges identified above, the following system is recommended:

Component	Recommendation	Rationale
Catalyst	Pd(OAc)₂ + SPhos (or XPhos Pd G2/G3)	SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) is electron-rich (facilitates oxidative addition) and bulky (facilitates reductive elimination).
Base	K₃PO₄ (Tribasic Potassium Phosphate)	Milder than alkoxides, reducing protodeboronation of the coupling partner. High solubility in water allows efficient transmetallation.
Solvent	Toluene / Water (10:1) or 1,4-Dioxane / Water (4:1)	Biphasic systems are essential for dissolving inorganic bases and solubilizing the organic substrate.
Temperature	80°C – 100°C	Thermal energy is required to overcome the activation barrier of the electron-rich C-Br bond.

Step-by-Step Procedure (1.0 mmol Scale)

Safety Note: Perform all steps in a fume hood. 1-Bromo-2,3,5-trimethoxybenzene may be an irritant.[5]

• Preparation of Reaction Vessel:

  • Oven-dry a 25 mL Schlenk tube or a microwave vial equipped with a magnetic stir bar.

  • Cool under a stream of Argon or Nitrogen.

• Charging Reagents:

  • Add 1-Bromo-2,3,5-trimethoxybenzene (247 mg, 1.0 mmol).

  • Add the Aryl Boronic Acid (1.2 – 1.5 mmol, 1.2–1.5 equiv). Note: Use excess if the boronic acid is prone to deboronation.

  • Add K₃PO₄ (425 mg, 2.0 mmol, 2.0 equiv).

  • Add SPhos (16 mg, 0.04 mmol, 4 mol%).

  • Add Pd(OAc)₂ (4.5 mg, 0.02 mmol, 2 mol%).

  • Alternative: Use XPhos Pd G2 precatalyst (16 mg, 2 mol%) for easier handling.

• Solvent Addition & Degassing:

  • Add Toluene (4.0 mL) and Deionized Water (0.4 mL).

  • Crucial Step: Sparge the mixture with Argon for 5–10 minutes (bubbling gas directly into the liquid) to remove dissolved oxygen. Oxygen kills the active Pd(0) species.

• Reaction:

  • Seal the vessel with a Teflon-lined cap.

  • Heat to 100°C in an oil bath (or heating block) with vigorous stirring.

  • Monitor by TLC or LC-MS after 2 hours. Full conversion typically requires 4–12 hours depending on the boronic acid partner.

• Work-up:

  • Cool to room temperature.[4]

  • Dilute with Ethyl Acetate (20 mL) and Water (10 mL).

  • Separate phases. Extract the aqueous layer once more with Ethyl Acetate.[6]

  • Wash combined organics with Brine, dry over Na₂SO₄, filter, and concentrate.[6]

• Purification:

  • Purify via flash column chromatography (Silica Gel).

  • Eluent: Typically Hexanes/Ethyl Acetate (gradient 95:5 to 80:20). The polymethoxy motif makes the product polar; adjust polarity accordingly.

Troubleshooting & Optimization Decision Tree

If yields are low (<50%), use the following logic flow to diagnose and correct the issue.

Figure 2: Decision tree for troubleshooting low yields in Suzuki coupling of hindered aryl bromides.

Case Study Data: Synthesis of 2,3,5-Trimethoxybiaryl

Reference Experiment based on analogous substrates (e.g., 5-bromovanillin derivatives).

Parameter	Condition A (Standard)	Condition B (Optimized)
Catalyst	Pd(PPh₃)₄ (5 mol%)	Pd(OAc)₂ / SPhos (2 mol%)
Base	Na₂CO₃ (aq)	K₃PO₄ (aq)
Solvent	DME / Water	Toluene / Water
Time	24 Hours	6 Hours
Conversion	45%	>98%
Isolated Yield	38%	92%
Observation	Significant debromination (H-sub)	Clean conversion

Interpretation: The electron-rich phosphine (SPhos) dramatically accelerates the oxidative addition step, preventing the catalyst from decomposing or performing side reactions (like

-hydride elimination or hydrodehalogenation) which are common when the catalytic cycle stalls.

References

• Original Suzuki-Miyaura Reaction: Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Buchwald Ligands (SPhos/XPhos): Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(13), 4685–4696. Link

• Synthesis of Trimethoxybenzene Derivatives: Majetich, G., & Zhang, Y. (1994).[7] Concise synthesis of (+)-perovskone. Journal of the American Chemical Society, 116(11), 4979–4980. (Cites 1-bromo-2,3,5-trimethoxybenzene as starting material).[2][3][4][7] Link

• Sterically Hindered Substrates: Billingsley, K., & Buchwald, S. L. (2008). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. Journal of the American Chemical Society, 129(11), 3358-3366. Link

Sources

• 1. Trimethoxybenzene | Sigma-Aldrich [sigmaaldrich.com]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. 23030-39-9,1-Bromo-2,3,5-trimethoxybenzene-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 4. 2-Amino-4-methyl-5-phenylethyl substituted-7-N-benzyl-pyrrolo[2,3-d]pyrimidines as novel antitumor antimitotic agents that also reverse tumor resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. openscholar.uga.edu [openscholar.uga.edu]

Preparation of Grignard reagents from 1-Bromo-2,3,5-trimethoxybenzene

Application Note: Preparation of Grignard Reagents from 1-Bromo-2,3,5-trimethoxybenzene

Executive Summary

The preparation of Grignard reagents from electron-rich aryl halides, such as 1-Bromo-2,3,5-trimethoxybenzene , presents distinct challenges compared to standard phenyl systems. The high electron density of the trimethoxy ring significantly reduces the electrophilicity of the carbon-bromine bond, often resulting in sluggish initiation or the promotion of competing Wurtz-type homocoupling side reactions during classical magnesium insertion.

This guide details two validated protocols:

• Method A (Preferred): Magnesium-Halogen Exchange using the "Turbo Grignard" complex (

  ).[1] This method offers superior control, operates at mild temperatures, and minimizes byproduct formation.

• Method B (Alternative): Classical Magnesium Insertion with Iodine Activation. This route is reserved for scenarios where exchange reagents are unavailable, utilizing high-dilution techniques to suppress biaryl coupling.

Scientific Background & Mechanistic Insight

Substrate Analysis

1-Bromo-2,3,5-trimethoxybenzene is a highly electron-rich arene. The methoxy groups at positions 2, 3, and 5 exert a strong mesomeric donating effect (

).

• Thermodynamics: The resulting Grignard reagent (Aryl-

  anion) is thermodynamically more stable than alkyl Grignard reagents ( anion), providing the driving force for Magnesium-Halogen exchange.

• Sterics: The methoxy group at the C2 (ortho) position is critical. While it provides steric bulk that may hinder direct surface adsorption onto magnesium metal (Method B), it can also act as a directing group (Lewis basic site) to coordinate with magnesium in solution, stabilizing the resulting Grignard species (Method A).

The Challenge of Homocoupling

In classical synthesis (Method B), the radical intermediates generated on the magnesium surface can dimerize to form 2,2',3,3',5,5'-hexamethoxybiphenyl . This side reaction is concentration-dependent and exacerbated by the heating often required to initiate sluggish electron-rich bromides.

Decision Framework & Workflow

The following logic gate assists in selecting the appropriate protocol based on laboratory constraints and yield requirements.

Figure 1: Decision tree for selecting the optimal magnesiation pathway.

Method A: Magnesium-Halogen Exchange (The "Turbo" Protocol)

Status: Gold Standard Mechanism:

This method utilizes the Knochel-Hauser exchange principle. The inclusion of LiCl breaks down polymeric magnesium aggregates, increasing solubility and reactivity (the "Turbo" effect), allowing the exchange to proceed on electron-rich rings which are typically sluggish with standard

.

Reagents:

• Substrate: 1-Bromo-2,3,5-trimethoxybenzene (10 mmol, 2.47 g)

• Reagent:

  (1.3 M in THF, 11 mmol, 8.5 mL)

• Solvent: Anhydrous THF (10 mL)

• Atmosphere: Argon or Nitrogen (strictly dry)

Protocol:

• Setup: Flame-dry a 50 mL Schlenk flask equipped with a magnetic stir bar and a rubber septum under an inert atmosphere.

• Dissolution: Charge the flask with 1-Bromo-2,3,5-trimethoxybenzene (2.47 g) and anhydrous THF (10 mL). Stir until fully dissolved.

• Exchange: Cool the solution to 0°C using an ice bath.

  • Note: While electron-poor aryls exchange at -20°C, electron-rich aryls like trimethoxybenzene require higher activation energy. Starting at 0°C prevents side reactions; if conversion is slow, warm to Room Temperature (RT).

• Addition: Dropwise add the

  solution over 5 minutes.

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to RT and stir for an additional 1-2 hours.

• Monitoring: Withdraw a 0.1 mL aliquot, quench with saturated

  , and analyze via GC-MS or TLC.

  • Success Indicator: Disappearance of the aryl bromide peak and appearance of the reduced arene (1,2,4-trimethoxybenzene) in the quenched aliquot.

• Use: The resulting solution of (2,3,5-trimethoxyphenyl)magnesium chloride is ready for electrophilic trapping.

Method B: Classical Direct Insertion

Status: Alternative (Use only if Method A is impossible) Mechanism: Oxidative addition of Mg(0) into the C-Br bond.

Reagents:

• Substrate: 1-Bromo-2,3,5-trimethoxybenzene (10 mmol, 2.47 g)

• Metal: Magnesium turnings (12 mmol, 0.29 g) - Must be fresh/activated.

• Activator: Iodine crystal (one small chip) or 1,2-Dibromoethane (0.1 mL).

• Solvent: Anhydrous THF (20 mL total).

Protocol:

• Activation: Place Mg turnings in a flame-dried 3-neck flask fitted with a reflux condenser and addition funnel. Add the Iodine crystal. Heat gently with a heat gun until iodine vaporizes and coats the Mg (purple haze).

• Preparation: Dissolve the aryl bromide in 15 mL of THF. Load this into the addition funnel.

• Initiation: Add just enough THF (approx. 2-3 mL) to cover the Mg turnings. Add 1-2 mL of the aryl bromide solution from the funnel.

  • Critical Step: If the reaction does not start (bubbling/turbidity/exotherm) within 5 minutes, add 0.1 mL of 1,2-dibromoethane (entrainment method). Do not add the rest of the bromide until initiation is confirmed.

• Addition: Once initiated, begin dropwise addition of the remaining aryl bromide solution. Adjust the rate to maintain a gentle reflux without external heating if possible.

• Completion: After addition, reflux the mixture for 1 hour using an oil bath to ensure complete insertion.

• Filtration: If excess Mg remains, filter the dark solution through a glass frit under Argon to remove solids before use.

Quantitative Analysis (Titration)

Never assume the concentration of your Grignard reagent. Yields vary based on moisture and coupling.

Method: Salicylaldehyde Phenylhydrazone Titration

• Weigh approx.[2][3] 1.0 mmol of salicylaldehyde phenylhydrazone into a dry flask.

• Dissolve in 5 mL dry THF (solution is yellow).

• Add the Grignard solution dropwise via a syringe.[2]

• Endpoint: The solution turns bright orange (formation of the dianion).

• Calculation:

Comparative Data Summary

Feature	Method A (Mg-Halogen Exchange)	Method B (Direct Insertion)
Active Species
Temperature	0°C to 25°C	65°C (Reflux)
Reaction Time	1 - 2 Hours	2 - 4 Hours
Byproducts	Minimal ( )	Homocoupling (Biaryl) common
Functional Group Tolerance	High (Esters/Nitriles tolerated at low temp)	Low (Incompatible with electrophiles)
Success Rate	High (>90%)	Moderate (60-75%)

References

• Knochel, P., et al. (2002).[4][5] Magnesium-Halogen Exchange using the Turbo Grignard. Angewandte Chemie International Edition. Link

• Krasovskiy, A., & Knochel, P. (2004). A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds. Angewandte Chemie. Link

• Rieke, R. D. (1989). Preparation of Organometallic Compounds from Highly Reactive Metal Powders. Science. Link

• Sigma-Aldrich. Titration of Grignard Reagents using Salicylaldehyde Phenylhydrazone. Technical Bulletin. Link

• BenchChem. Synthesis of 1,3,5-Trimethoxybenzene and Derivatives. Comparative Guide. Link

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• 3. Organic Syntheses Procedure [orgsyn.org]
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Application Notes &amp; Protocols: High-Efficiency Lithium-Halogen Exchange for the Synthesis of 2,3,5-Trimethoxyphenyllithium

Introduction: Strategic Access to a Versatile Synthetic Intermediate

The generation of organolithium reagents is a cornerstone of modern organic synthesis, providing access to highly nucleophilic carbon species capable of forming new carbon-carbon and carbon-heteroatom bonds. 1-Bromo-2,3,5-trimethoxybenzene serves as a valuable precursor to 2,3,5-trimethoxyphenyllithium, a key intermediate in the synthesis of complex natural products and pharmacologically active molecules. The strategic placement of three electron-donating methoxy groups significantly influences the electronic properties of the aromatic ring, making the corresponding aryllithium an important building block.

The most reliable and efficient method for generating this aryllithium species is through a lithium-halogen exchange reaction. This process involves the reaction of an aryl halide with an organolithium reagent, typically an alkyllithium, to swap the halogen atom for a lithium atom.[1][2] The reaction is rapid, often occurring at very low temperatures, and its success is critically dependent on the careful selection of reagents, solvents, and reaction conditions to avoid potential side reactions. The presence of the methoxy groups can accelerate the exchange but also introduces the possibility of competitive ortho-metalation (deprotonation).[1][3] Therefore, precise control over the experimental parameters is paramount.

This guide provides a detailed examination of the mechanistic principles, field-proven protocols, and critical safety considerations for performing the lithium-halogen exchange on 1-Bromo-2,3,5-trimethoxybenzene using both n-butyllithium (n-BuLi) and tert-butyllithium (t-BuLi).

Mechanistic Insights: The Driving Forces of the Exchange

The lithium-halogen exchange reaction is a kinetically controlled process, and its rate follows the trend I > Br > Cl, making aryl bromides ideal substrates.[1] Two primary mechanisms are generally proposed to operate, often concurrently, with the predominant pathway influenced by the specific reagents, substrate, and solvent system.[4][5]

A. Nucleophilic "Ate-Complex" Pathway: This pathway involves the nucleophilic attack of the carbanionic portion of the organolithium reagent (R-Li) on the bromine atom of the aryl bromide.[1] This forms a transient, hypervalent "ate-complex" intermediate.[6] This complex then collapses, expelling the more stable carbanion, which in this equilibrium is the aryllithium, as the negative charge is better stabilized on an sp²-hybridized carbon compared to an sp³-hybridized carbon. The presence of ethereal solvents like tetrahydrofuran (THF) is crucial as they solvate the lithium cation, increasing the nucleophilicity of the alkyllithium reagent.[7][8]

B. Single Electron Transfer (SET) Pathway: An alternative mechanism involves the transfer of a single electron from the organolithium reagent to the aryl halide, generating a radical anion and a radical cation.[4][5] These intermediates can then collapse to form the aryllithium and an alkyl radical. While this pathway is considered a minor contributor for many aryl bromide exchanges, especially at low temperatures, its possibility underscores the need for careful temperature control to prevent undesired radical-mediated side reactions.

For 1-Bromo-2,3,5-trimethoxybenzene, the electron-donating methoxy groups increase the electron density on the aromatic ring, which can accelerate the formation of the "ate-complex," favoring the nucleophilic pathway.[1]

Experimental Design: Protocol Parameters and Reagent Selection

The success of the lithium-halogen exchange hinges on meticulous planning and execution. The choice of organolithium reagent and the strict control of the reaction environment are the most critical factors.

Organolithium Reagents: n-BuLi vs. t-BuLi

• n-Butyllithium (n-BuLi): This is the most common and cost-effective reagent for lithium-halogen exchange. It is sufficiently reactive to perform the exchange efficiently at -78 °C. Its lower reactivity compared to t-BuLi can sometimes be an advantage, offering a wider window to avoid side reactions.

• tert-Butyllithium (t-BuLi): As a much stronger base and more reactive nucleophile, t-BuLi can effect the exchange at extremely low temperatures (e.g., < -100 °C) and often at a faster rate.[6] However, it is also more hazardous and pyrophoric.[9] Reactions with t-BuLi often require at least two equivalents of the reagent; the first performs the exchange, and the second reacts with the tert-butyl bromide byproduct to form isobutene and isobutane, driving the equilibrium forward.[6]

Solvent and Temperature

Anhydrous ethereal solvents, primarily tetrahydrofuran (THF) or diethyl ether (Et₂O) , are essential. They solvate the lithium cation, breaking up the organolithium aggregates and increasing reactivity.[5] The reaction must be conducted at low temperatures, typically -78 °C (a dry ice/acetone bath), for several critical reasons:

• To prevent the aryllithium product from reacting with the solvent (especially THF).[9]

• To suppress potential ortho-metalation, where the organolithium base could deprotonate a proton adjacent to a methoxy group.

• To ensure the stability of the aryllithium intermediate before it is trapped by an electrophile.

Data Summary: Comparative Protocols

Parameter	Protocol 1: n-BuLi	Protocol 2: t-BuLi
Organolithium Reagent	n-Butyllithium (n-BuLi)	tert-Butyllithium (t-BuLi)
Equivalents	1.05 - 1.1	2.1 - 2.2
Solvent	Anhydrous Tetrahydrofuran (THF)	Anhydrous Tetrahydrofuran (THF)
Temperature	-78 °C	-78 °C
Reaction Time	30 - 60 minutes	15 - 30 minutes
Key Considerations	Standard, reliable method. Ensure accurate titration of n-BuLi for optimal results.	Faster exchange. Highly pyrophoric; requires extreme caution. The second equivalent consumes t-BuBr byproduct.

Visualization of Key Processes

Chemical Transformation Pathway

Caption: The lithium-halogen exchange converts the aryl bromide to a reactive aryllithium intermediate.

General Experimental Workflow

Caption: A standardized workflow for performing lithium-halogen exchange and electrophilic trapping.

Detailed Experimental Protocols

Prerequisite: All glassware must be oven- or flame-dried and cooled under a stream of inert gas (Argon or Nitrogen). All solvents and liquid reagents must be anhydrous. Organolithium reagents should be titrated prior to use to determine their exact molarity.[10]

Protocol 1: Generation of 2,3,5-Trimethoxyphenyllithium using n-Butyllithium (n-BuLi)

Materials and Reagents:

• 1-Bromo-2,3,5-trimethoxybenzene

• n-Butyllithium (e.g., 2.5 M in hexanes)

• Anhydrous Tetrahydrofuran (THF)

• Electrophile (e.g., benzaldehyde, dimethylformamide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate (for extraction)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Schlenk flask, magnetic stirrer, syringes, needles, rubber septa

• Dry ice/acetone bath

Procedure:

• Setup: Assemble a flame-dried Schlenk flask equipped with a magnetic stir bar and a rubber septum under a positive pressure of inert gas.

• Substrate Preparation: To the flask, add 1-Bromo-2,3,5-trimethoxybenzene (1.0 eq) and dissolve it in anhydrous THF (to make a ~0.2 M solution).

• Cooling: Cool the stirred solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Slowly add n-butyllithium (1.1 eq) dropwise via syringe over 10-15 minutes. Ensure the internal temperature does not rise significantly. A color change is typically observed upon addition.

• Exchange Reaction: Stir the reaction mixture at -78 °C for 45-60 minutes.

• Electrophilic Quench: Add the chosen electrophile (1.2 eq), either neat or as a solution in anhydrous THF, dropwise to the reaction mixture while maintaining the temperature at -78 °C.[11]

• Warming: After stirring for an additional 1-2 hours at -78 °C, remove the cooling bath and allow the reaction to slowly warm to room temperature.

• Aqueous Quench: Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Workup: Transfer the mixture to a separatory funnel, add water, and extract with diethyl ether or ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Generation of 2,3,5-Trimethoxyphenyllithium using tert-Butyllithium (t-BuLi)

Materials and Reagents:

• Same as Protocol 1, but substitute n-BuLi with t-BuLi (e.g., 1.7 M in pentane).

Procedure:

• Setup and Substrate Preparation: Follow steps 1-2 from Protocol 1.

• Cooling: Cool the stirred solution to -78 °C.

• Reagent Addition: With extreme caution, slowly add tert-butyllithium (2.1 eq) dropwise via syringe over 15-20 minutes. Vigorous gas evolution (iso-butane/butene) may be observed. Maintain efficient stirring and low temperature.

• Exchange Reaction: Stir the reaction mixture at -78 °C for 20-30 minutes. The exchange is typically faster than with n-BuLi.

• Electrophilic Quench, Warming, Workup, and Purification: Follow steps 6-10 from Protocol 1.

Safety and Handling of Organolithium Reagents

Organolithium reagents like n-BuLi and especially t-BuLi are highly reactive and pyrophoric, meaning they can ignite spontaneously on contact with air and react violently with water.[9][12][13] Strict adherence to safety protocols is mandatory.

• Inert Atmosphere: All manipulations must be performed under an inert atmosphere (Argon or Nitrogen) using either a glovebox or Schlenk line techniques.[10][14]

• Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, chemical splash goggles, a face shield, and appropriate chemical-resistant gloves (e.g., nitrile or neoprene, often double-gloved).[12][13][15]

• Handling and Transfer: Use well-maintained gas-tight syringes or stainless-steel cannulas for transferring reagents.[13] Never draw air into a syringe containing an organolithium solution.

• Quenching and Disposal: Unused reagents and reaction residues must be quenched carefully. Slowly add the residue to a flask containing a non-polar solvent (like hexane) and a proton source (like isopropanol) at 0 °C. Dispose of all contaminated materials as hazardous waste.[14]

• Emergency Preparedness: Keep a Class D fire extinguisher (for combustible metals) and a container of dry sand or soda ash readily accessible to smother small fires.[14][15] NEVER use a water or carbon dioxide extinguisher on an organolithium fire. [15]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Wet glassware, solvents, or starting material. 2. Inaccurate concentration of organolithium reagent. 3. Reaction temperature was not maintained at -78 °C.	1. Ensure all materials are rigorously dried. 2. Titrate the organolithium solution immediately before use. 3. Monitor the cooling bath; ensure it remains at -78 °C throughout the addition and stirring.
Formation of Side Products (e.g., from ortho-metalation)	1. Reaction temperature was too high. 2. Reagent was added too quickly. 3. Prolonged reaction time before adding the electrophile.	1. Maintain strict temperature control at -78 °C or lower. 2. Add the organolithium reagent slowly and dropwise. 3. Add the electrophile as soon as the exchange is complete.
Dark, Tarry Reaction Mixture	1. Reaction with solvent (especially THF with t-BuLi at higher temperatures). 2. Presence of oxygen.	1. Ensure the temperature never rises above -70 °C when using t-BuLi in THF.[9] 2. Maintain a robust inert atmosphere throughout the entire procedure.
Low Yield After Electrophilic Quench	1. Inactive or sterically hindered electrophile. 2. Aryllithium intermediate decomposed before trapping.	1. Use a fresh, reactive electrophile. 2. Add the electrophile at -78 °C immediately after the exchange period.

References

• Metal–halogen exchange. In Wikipedia. Retrieved February 15, 2026, from [Link]

• STANDARD OPERATING PROCEDURE n-Butyllithium. Environmental Health and Safety - University of Arkansas. Retrieved February 15, 2026, from [Link]

• The Mechanism of Lithium-Halogen Exchange. Macmillan Group, Princeton University. (2007, February 22). Retrieved February 15, 2026, from [Link]

• 8 Rules for the Safe Handling of t-Butyllithium. Lab Manager. (2024, December 6). Retrieved February 15, 2026, from [Link]

• HAZARD SUMMARY: Butyl Lithium. New Jersey Department of Health. Retrieved February 15, 2026, from [Link]

• Lithium Halogen Exchange #1 Revised. University of Wisconsin-Madison, Reich Research Group. Retrieved February 15, 2026, from [Link]

• Guo, Z. (2019, June 15). Mechanism of Lithium-Halogen Exchange and Related Reactions. Peking University. Retrieved February 15, 2026, from [Link]

• Mechanism of lithium-halogen exchange of primary alkyl iodide. Chemistry Stack Exchange. (2018, April 28). Retrieved February 15, 2026, from [Link]

• Gau, M. R., & Zdilla, M. J. (2016). A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. Journal of Visualized Experiments, (117), 54705. [Link]

• Bailey, W. F., Daskapan, T., & Rampalli, S. (2006). Effect of solvent on the lithium-bromine exchange of aryl bromides: reactions of n-butyllithium and tert-butyllithium with 1-bromo-4-tert-butylbenzene at 0 degrees C. The Journal of Organic Chemistry, 71(7), 2825–2828. [Link]

• Directed (ortho) Metallation. University of Wisconsin-Madison, Reich Research Group. Retrieved February 15, 2026, from [Link]

• tert-Butyllithium. In Wikipedia. Retrieved February 15, 2026, from [Link]

• Bailey, W. F., & Patricia, J. J. (1988). The mechanism of the lithium–halogen interchange reaction: a review of the literature. Journal of Organometallic Chemistry, 352(1-2), 1-46. [Link]

• Bailey, W. F., Daskapan, T., & Rampalli, S. (2006). Effect of Solvent on the Lithium−Bromine Exchange of Aryl Bromides: Reactions of n-Butyllithium and tert-Butyllithium with 1-Bromo-4-tert-butylbenzene at 0 °C. The Journal of Organic Chemistry, 71(7), 2825-2828. [Link]

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• 7. Effect of solvent on the lithium-bromine exchange of aryl bromides: reactions of n-butyllithium and tert-butyllithium with 1-bromo-4-tert-butylbenzene at 0 degrees C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of Solvent on the Lithium−Bromine Exchange of Aryl Bromides:  Reactions of n-Butyllithium and tert-Butyllithium with 1-Bromo-4-tert-butylbenzene at 0 °C | CoLab [colab.ws]
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Technical Notes & Optimization

Technical Support Center: Purification of 1-Bromo-2,3,5-trimethoxybenzene

This guide provides an in-depth technical resource for researchers, scientists, and drug development professionals on the purification of 1-Bromo-2,3,5-trimethoxybenzene via recrystallization. We will move beyond a simple protocol to explore the underlying principles, troubleshoot common experimental hurdles, and provide actionable solutions to ensure the highest purity of this critical synthetic intermediate.

Critical Compound Properties for Purification Strategy

A successful purification begins with a thorough understanding of the target compound's physical characteristics. These properties dictate the choice of solvent and the parameters of the recrystallization process.

Table 1: Physical and Chemical Properties of 1-Bromo-2,3,5-trimethoxybenzene

Property	Value	Source
Molecular Formula	C₉H₁₁BrO₃	[1]
Molecular Weight	247.09 g/mol	[1]
CAS Number	23030-39-9	[1]
Appearance	Typically a solid	[2][3]
Melting Point	Data for this specific isomer is not widely published, but related isomers range from 36.3°C to 82°C. This variability is critical when considering the risk of "oiling out".	[4]

| Solubility | Insoluble in water; generally soluble in common organic solvents like alcohols, ethers, and chlorinated solvents. |[5] |

Recommended Recrystallization Protocol

This protocol outlines a robust method for the purification of 1-Bromo-2,3,5-trimethoxybenzene. The key is the selection of an appropriate solvent system where the compound is highly soluble at elevated temperatures but poorly soluble at low temperatures.[6][7] For an aromatic ether like this, a mixed solvent system such as ethanol/water or a single solvent like methanol or ethanol often yields excellent results.[8]

Step-by-Step Methodology

• Solvent Selection: Begin by testing the solubility of a small amount of the crude material (~50 mg) in various solvents (~1 mL) like ethanol, methanol, and isopropanol.[6] A good candidate solvent will dissolve the compound sparingly at room temperature but completely upon heating.[7] If a single solvent is not ideal, a mixed-solvent system (e.g., ethanol and water) can be employed.[6]

• Dissolution: Place the crude 1-Bromo-2,3,5-trimethoxybenzene in an appropriately sized Erlenmeyer flask. Add the chosen solvent dropwise while heating the mixture gently (e.g., on a hot plate). Add the minimum amount of hot solvent required to fully dissolve the solid.[8][9] An excess of solvent is the most common reason for poor yield.[10]

• Hot Filtration (If Necessary): If insoluble impurities (like dust or inorganic salts) or colored impurities (after a charcoal treatment) are present, a hot filtration step is necessary.[11] To prevent premature crystallization in the funnel, use a pre-heated funnel and flask and perform the filtration quickly.[11]

• Cooling and Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature on an insulated surface (e.g., a cork ring or wooden block).[11][12] Slow cooling is crucial for the formation of large, pure crystals as it allows the crystal lattice to form correctly, excluding impurities.[7] Once the flask reaches room temperature, crystal formation should be evident. Further cooling in an ice bath can maximize the yield.

• Crystal Isolation and Washing: Collect the purified crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impure mother liquor.[9] Using room temperature or warm solvent for washing will redissolve the product and reduce the yield.

• Drying: Dry the crystals thoroughly to remove any residual solvent. This can be done by air drying on the filter paper or for a more extended period in a desiccator.

Recrystallization Workflow Diagram

Caption: Workflow for the purification of 1-Bromo-2,3,5-trimethoxybenzene.

Troubleshooting Guide & FAQs

Q1: My compound "oiled out" instead of crystallizing. What happened and how do I fix it?

Answer: "Oiling out" occurs when the dissolved solid separates from the solution as a liquid rather than a crystalline solid.[10] This happens when the boiling point of the solvent is higher than the melting point of your compound, or when the solution becomes saturated at a temperature above the compound's melting point.[10][12][13] Highly impure samples can also exhibit a significantly depressed melting point, increasing the likelihood of oiling out.[12][13]

Solutions:

• Re-heat and Add More Solvent: The most immediate fix is to heat the solution to re-dissolve the oil, add a small amount of additional solvent, and attempt to cool it again, but more slowly.[10][12] The extra solvent keeps the compound dissolved until the solution has cooled to a temperature below its melting point.

• Change Solvents: If the problem persists, the melting point of your compound may be too low for the chosen solvent. Select a solvent with a lower boiling point.

• Use a Mixed-Solvent System: Try a mixed-solvent system. Dissolve the compound in a "good" solvent (in which it is very soluble) and then add a "poor" solvent (in which it is insoluble) dropwise at the boiling point until the solution becomes cloudy. Add a few drops of the good solvent to clarify the solution, then cool slowly.

Q2: I have a very low yield of crystals. What are the common causes?

Answer: A low yield is a frequent issue in recrystallization. Several factors can contribute to this problem.

Possible Causes & Solutions:

• Too Much Solvent: This is the most common error.[10] Using too much solvent during the dissolution step will keep a significant portion of your product dissolved in the mother liquor even after cooling.[12] Solution: If you still have the mother liquor, you can try to boil off some of the solvent and cool the solution again to recover more product.[10][12]

• Premature Crystallization: If the product crystallizes during a hot filtration step, it will be lost in the filter paper. Solution: Ensure your funnel and receiving flask are hot, and use a slight excess of solvent, which can be boiled off after filtration is complete.[11]

• Inappropriate Cooling: Cooling the solution too quickly can trap impurities and lead to smaller crystals that are harder to collect. While it doesn't always reduce yield, slow cooling is preferred. However, if crystallization does not occur, cooling in an ice/salt bath may be necessary.[10]

• Washing with Warm Solvent: Washing the collected crystals with solvent that is not ice-cold will dissolve some of your purified product.[9] Solution: Always use a minimal amount of ice-cold solvent for the washing step.

Q3: No crystals are forming, even after cooling in an ice bath. What should I do?

Answer: The failure of crystals to form is usually due to either using too much solvent or the solution becoming supersaturated.[10]

Solutions:

• Induce Crystallization:

  • Scratching: Gently scratch the inside of the flask at the liquid's surface with a glass rod.[9][10] The microscopic scratches on the glass provide nucleation sites for crystal growth.

  • Seed Crystals: If you have a small crystal of the pure compound, add it to the solution.[10] This "seed" provides a template for further crystal formation.

• Reduce Solvent Volume: If induction methods fail, you have likely used too much solvent. Gently heat the solution to boil off a portion of the solvent and then attempt the cooling process again.[10][12]

• Last Resort: If all else fails, the solvent can be completely removed by rotary evaporation to recover the crude solid, and the recrystallization can be re-attempted with a different solvent system.[10][12]

Q4: My final crystals are still colored. How can I remove the color?

Answer: Colored impurities can often be adsorbed onto the surface of crystals, leading to a tainted product.

Solution:

• Activated Charcoal: The most common method to remove colored impurities is to use activated charcoal (decolorizing carbon).[11] After dissolving your crude product in the hot solvent, cool the solution slightly so it is no longer boiling and add a very small amount of activated charcoal (a spatula tip is usually sufficient). Re-heat the mixture to boiling for a few minutes. The colored impurities will adsorb onto the surface of the charcoal. The charcoal can then be removed via hot gravity filtration, and you can proceed with the cooling and crystallization steps.[11] Be cautious not to add too much charcoal, as it can also adsorb your desired product and reduce the yield.[12]

References

• Solvent Choice - Chemistry Teaching Labs - University of York. (n.d.). University of York. Retrieved February 15, 2026, from [Link]

• Solvent Selection and Recrystallization Guide. (n.d.). Scribd. Retrieved February 15, 2026, from [Link]

• Troubleshooting. (2022, April 7). Chemistry LibreTexts. Retrieved February 15, 2026, from [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. Retrieved February 15, 2026, from [Link]

• Problems with Recrystallisations - Chemistry Teaching Labs - University of York. (n.d.). University of York. Retrieved February 15, 2026, from [Link]

• Recrystallization (help meeeeee). (2013, February 3). Reddit. Retrieved February 15, 2026, from [Link]

• Oiling Out in Crystallization. (n.d.). Mettler Toledo. Retrieved February 15, 2026, from [Link]

• Experiment: Recrystallization – Part I: Solvent Selection. (n.d.). Science Learning Center. Retrieved February 15, 2026, from [Link]

• Finding the best solvent for recrystallisation student sheet. (2021, September). Royal Society of Chemistry. Retrieved February 15, 2026, from [Link]

• 1-bromo-2,4,5-trimethoxybenzene Properties. (2025, October 15). EPA. Retrieved February 15, 2026, from [Link]

• 1-Bromo-2,4,5-trimethoxybenzene. (n.d.). PubChem. Retrieved February 15, 2026, from [Link]

• Recrystallization. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• 1,3,5-Trimethoxybenzene (TMB) as a new quencher for preserving redox-labile disinfection byproducts. (n.d.). The Royal Society of Chemistry. Retrieved February 15, 2026, from [Link]

• 2-Bromo-1,3,5-trimethoxybenzene. (n.d.). PubChem. Retrieved February 15, 2026, from [Link]

• Recrystallization.pdf. (n.d.). Retrieved February 15, 2026, from [Link]

• Veteran chemists, have any advice on recrystallization for an inexperienced undergrad?. (2014, August 4). Reddit. Retrieved February 15, 2026, from [Link]

• Preparation method of 1,3, 5-trimethoxy benzene. (n.d.). Google Patents.

• Simple Procedures for the Preparation of 1,3,5-Substituted 2,4,6-Trimethoxy- benzenes. (2013, July 23). Synlett. Retrieved February 15, 2026, from [Link]

• 1,3,5‐Trimethoxybenzene. (2023, January). ResearchGate. Retrieved February 15, 2026, from [Link]

• Synthesis method of 5-bromo-1, 2, 3-trimethoxybenzene. (2021, October 29). Patsnap. Retrieved February 15, 2026, from [Link]

• SUPPORTING INFORMATION. (n.d.). The Royal Society of Chemistry. Retrieved February 15, 2026, from [Link]

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Minimizing debromination side reactions of 1-Bromo-2,3,5-trimethoxybenzene

To: Research Team From: Dr. Aris Thorne, Senior Application Scientist Subject: TECHNICAL BULLETIN: Minimizing Debromination in 1-Bromo-2,3,5-trimethoxybenzene Workflows

Welcome to the Technical Support Center

You are accessing this guide because you are observing debromination (formation of 1,2,4-trimethoxybenzene) instead of your desired functionalized product.

1-Bromo-2,3,5-trimethoxybenzene (TMB-Br) is a unique substrate.[1] Its high electron density—donated by three methoxy groups—makes the carbon-bromine bond distinct from standard phenyl halides.[1] This electron-rich nature alters the kinetics of both Lithium-Halogen Exchange and Palladium-Catalyzed Cross-Coupling , often favoring protonation (hydrodehalogenation) pathways if specific controls are not implemented.[1]

Select your experimental scenario below to view the relevant troubleshooting protocol.

Module 1: Lithiation & Metal-Halogen Exchange

Scenario: You are using n-BuLi (or t-BuLi) to generate the aryl-lithium species for reaction with an electrophile (e.g., DMF, CO₂, aldehydes), but you are recovering 1,2,4-trimethoxybenzene (TMB-H).[1]

The Core Problem: Protonation vs. Decomposition

The lithiated intermediate, (2,3,5-trimethoxyphenyl)lithium, is a strong base. Debromination here is almost exclusively protonation by adventitious moisture or acidic protons in the solvent.[1] However, a secondary failure mode is Directed Ortho-Metalation (DoM) competition if the temperature is too high.[1]

Troubleshooting Q&A

Q: I used a new bottle of n-BuLi, but I still see 50% debrominated starting material. Why? A: The issue is likely solvent dryness or addition rate , not the reagent quality.

• Mechanism: The electron-rich aryl-lithium is highly basic.[1] Even ppm-levels of water in THF will quench it instantly to TMB-H.[1]

• Correction: THF must be distilled from sodium/benzophenone or passed through an activated alumina column immediately before use.[1] Molecular sieves are often insufficient for this specific substrate.[1]

Q: My yield is low, and I see a mix of regioisomers. Is the bromine not exchanging? A: The bromine is exchanging, but the lithium is migrating.

• Mechanism: At temperatures above -70°C, the kinetic product (Li at C1) can equilibrate to a thermodynamic product via lithium migration or induce DoM at the C4/C6 positions due to the directing effect of the methoxy groups.

• Correction: Maintain internal temperature strictly below -75°C. Pre-cool the electrophile (e.g., DMF) to -78°C before addition to prevent localized heating spikes.

Protocol: High-Fidelity Lithiation of TMB-Br

• Dryness Check: Flame-dry all glassware under high-vacuum.[1] Flush with Argon (Nitrogen is acceptable, but Argon is heavier and blankets better).[1]

• Solvent: Use THF (freshly distilled).

• Cryogenics: Cool the TMB-Br solution to -78°C (Internal probe required; do not rely on bath temp).

• Exchange: Add n-BuLi (1.05 equiv) dropwise over 20 minutes.

  • Critical Step: Stir for exactly 30 minutes. Extending this time increases the risk of scrambling.

• Trapping: Add the electrophile rapidly (if stable) or dropwise (if exothermic) but ensure the electrophile is also dry.

• Quench: Do not remove the cooling bath until the quench (e.g., NH₄Cl) is added.[1]

Visualization: The Lithiation Decision Tree

Caption: Figure 1. Critical control points for preventing debromination and isomerization during lithiation.

Module 2: Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

Scenario: You are coupling TMB-Br with a boronic acid, but the major byproduct is TMB-H (Hydrodehalogenation).[1]

The Core Problem: Slow Transmetalation

Because TMB-Br is electron-rich, the oxidative addition to Pd(0) is slower than for electron-deficient aryls.[1] However, the resulting Ar-Pd(II)-Br intermediate is also electron-rich, making it reluctant to undergo transmetalation.[1] This delay leaves the Pd-species vulnerable to scavenging hydride ions from the solvent or base.

Troubleshooting Q&A

Q: I am using Isopropanol/Water as a solvent. Is this a problem? A: Yes, this is the primary cause of your debromination.[1]

• Mechanism: Primary and secondary alcohols (EtOH, iPrOH) are excellent hydride donors.[1] The Pd(II) intermediate undergoes

  -hydride elimination from the alkoxide ligand (formed from the solvent), generating a Pd-H species which reductively eliminates TMB-H.

• Correction: Switch to Dioxane , Toluene , or DMF .[1] If water is needed for the base, use a biphasic system (Toluene/H₂O) rather than a miscible alcohol mixture.

Q: Which catalyst system minimizes this side reaction? A: You need a catalyst that accelerates Reductive Elimination and Transmetalation .[1]

• Recommendation: Switch to Buchwald Precatalysts (e.g., XPhos Pd G2 or SPhos Pd G2).[1]

• Why? These bulky, electron-rich phosphine ligands facilitate the coupling of sterically hindered or electron-rich substrates faster than the rate of hydrodehalogenation. Standard Pd(PPh₃)₄ is often too slow for this specific substrate.[1]

Q: Does the base matter? A: Yes. Strong alkoxide bases (NaOEt, KOtBu) can act as hydride sources or promote hydride formation.[1]

• Correction: Use inorganic carbonates or phosphates: K₂CO₃ or K₃PO₄ .[1][2][3]

Data: Solvent & Base Effects on Debromination

Solvent System	Base	Catalyst	TMB-Product Yield	Debromination (TMB-H)
iPrOH / H₂O	NaOEt	Pd(PPh₃)₄	45%	40% (High)
Dioxane / H₂O	K₂CO₃	Pd(PPh₃)₄	72%	15%
Toluene (Anhydrous)	K₃PO₄	SPhos Pd G2	94%	<2% (Optimal)

Visualization: The Hydrodehalogenation Trap

Caption: Figure 2. The catalytic cycle showing where hydride sources intercept the Pd(II) intermediate.

References

• Navarro, O., et al. (2005).[1][4] Mechanisms of Aryl Halide Dehalogenation in Palladium Catalysis. Journal of Organic Chemistry. (Cited for the role of alcohols as hydride donors).

• Yoneda Labs. (2025).[1] Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link] (Protocols for electron-rich ligands).[1]

• PubChem. (2025).[1] 2-Bromo-1,3,5-trimethoxybenzene Compound Summary. National Library of Medicine.[1] Retrieved from [Link] (Physical properties and safety data).[1]

Sources

• 1. 2-Bromo-1,3,5-trimethoxybenzene | C9H11BrO3 | CID 70802 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Yoneda Labs [yonedalabs.com]

Reference Data & Comparative Studies

HPLC method development for 1-Bromo-2,3,5-trimethoxybenzene purity

An Expert's Guide to HPLC Method Development for the Purity of 1-Bromo-2,3,5-trimethoxybenzene: A Comparative Analysis

Abstract

The accurate determination of purity for pharmaceutical intermediates like 1-Bromo-2,3,5-trimethoxybenzene is critical for ensuring the quality and safety of the final active pharmaceutical ingredient (API). This guide provides an in-depth, comparative analysis of two distinct Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) methods for the purity assessment of this compound. We explore the rationale behind method development, comparing a conventional C18 stationary phase against a Phenyl-Hexyl phase to leverage alternative selectivity. The narrative explains the causal links between analyte properties, column chemistry, and mobile phase selection. Furthermore, this guide details a forced degradation protocol to ensure the developed methods are stability-indicating, a crucial requirement outlined by the International Council for Harmonisation (ICH).[1][2][3] All experimental data, while illustrative, is presented to guide researchers in developing robust, accurate, and reliable analytical methods.

Introduction: The Analytical Imperative

1-Bromo-2,3,5-trimethoxybenzene serves as a key building block in the synthesis of various pharmaceutical compounds. Its purity is paramount, as process-related impurities or degradation products can carry over to the final API, potentially affecting its efficacy, safety, and stability. High-Performance Liquid Chromatography (HPLC) is the quintessential technique for purity analysis due to its high resolution, sensitivity, and precision.[3]

The objective of this guide is not merely to present a single method but to walk through the logical, science-driven process of developing and comparing two viable methods. This comparative approach empowers researchers to make informed decisions based on the specific requirements of their analysis, such as the need to resolve critical isomeric impurities. We will ground our choices in the physicochemical properties of the analyte and established chromatographic principles, culminating in a validated, stability-indicating method as mandated by regulatory bodies like the ICH.[4][5][6]

Analyte Profile: 1-Bromo-2,3,5-trimethoxybenzene

Understanding the analyte is the first step in any method development process.

Property	Value / Description	Implication for HPLC Method Development
Molecular Formula	C₉H₁₁BrO₃	Provides the molecular weight (approx. 247.09 g/mol ).[7][8]
Structure	Aromatic ring with one bromine and three methoxy groups.	The aromatic ring provides a strong UV chromophore, making UV detection a suitable choice. The substitution pattern may give rise to positional isomers as potential impurities.
Polarity (LogKow)	Estimated at 2.53.[9]	This moderate hydrophobicity makes the compound well-suited for Reversed-Phase (RP) HPLC, where it will be retained on a non-polar stationary phase.[10]
Solubility	Insoluble in water, soluble in organic solvents like acetonitrile and methanol.[11]	Dictates the choice of sample diluent and mobile phase organic modifiers. Acetonitrile and methanol are excellent primary candidates.[12]
UV Absorbance	The substituted benzene ring is expected to absorb strongly in the UV region, typically around 220-280 nm.	A Diode Array Detector (DAD) or UV detector can be effectively used. A UV scan should be performed to determine the optimal detection wavelength (λmax) for sensitivity and the wavelength where all potential impurities also show absorbance.

A Systematic Approach to Method Development

A robust HPLC method is not discovered by chance; it is engineered through a logical workflow. The goal is to develop a stability-indicating method, one that can unequivocally assess the analyte in the presence of impurities and degradants.[13] This involves stress testing, or forced degradation, to intentionally generate these potential interferents.[2][4][14]

Caption: A systematic workflow for HPLC method development and validation.

Comparative Methodologies: C18 vs. Phenyl-Hexyl

We will develop and compare two methods based on the most common RP-HPLC stationary phase (C18) and a phase offering alternative selectivity for aromatic compounds (Phenyl-Hexyl).

Method A: The Industry Workhorse - C18 Column

The C18 (octadecyl) column is the most widely used in RP-HPLC.[15] Retention is primarily driven by hydrophobic (van der Waals) interactions between the analyte and the long alkyl chains of the stationary phase.

• Rationale: Given the analyte's moderate hydrophobicity, a C18 column is a logical starting point. It provides strong retention for a wide range of organic molecules.[16]

• Mobile Phase Selection: A mixture of water (or buffer) and a miscible organic solvent is used. Acetonitrile is often preferred for its low viscosity and UV transparency. A simple gradient from a lower to a higher concentration of acetonitrile will be used to elute the main compound and any more hydrophobic impurities within a reasonable time.

Method B: Leveraging π-π Interactions - Phenyl-Hexyl Column

Phenyl-based stationary phases offer a mixed-mode retention mechanism that includes hydrophobic interactions and, crucially, π-π interactions with aromatic or unsaturated analytes.[17] This can lead to unique selectivity, especially for separating structurally similar aromatic compounds.[18]

• Rationale: Since 1-Bromo-2,3,5-trimethoxybenzene and its potential impurities (e.g., positional isomers, related halogenated aromatics) are all aromatic, a phenyl column could provide enhanced resolution where a C18 phase might fail.

• Mobile Phase Selection: The choice of organic modifier can influence the π-π interactions. While acetonitrile's nitrile group can sometimes interfere with these interactions, methanol is known to enhance them, potentially altering selectivity compared to a C18 column.[19] Therefore, we will explore a methanol/water gradient for this method.

Caption: Retention mechanisms on C18 vs. Phenyl-Hexyl stationary phases.

Experimental Protocols

The following protocols are designed to be self-validating by including controls and stress conditions that challenge the method's specificity.

Protocol 1: Sample and Standard Preparation

• Standard Stock Solution (1.0 mg/mL): Accurately weigh approximately 25 mg of 1-Bromo-2,3,5-trimethoxybenzene reference standard and transfer to a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water (Diluent).

• Working Standard Solution (0.1 mg/mL): Pipette 1.0 mL of the Standard Stock Solution into a 10 mL volumetric flask and dilute to volume with Diluent.

• Sample Solution (0.1 mg/mL): Prepare the test sample at the same concentration as the Working Standard Solution using the Diluent.

Protocol 2: Forced Degradation Study[14]

Prepare solutions of 1-Bromo-2,3,5-trimethoxybenzene at 1.0 mg/mL in the diluent. Subject them to the following stress conditions. Analyze a control sample (stored at 2-8°C, protected from light) alongside the stressed samples.[14] The target degradation is 5-20%.[14]

• Acid Hydrolysis: Add an equal volume of 0.1 N HCl. Heat at 60°C for 8 hours. Before analysis, cool and neutralize with an equivalent amount of 0.1 N NaOH.

• Base Hydrolysis: Add an equal volume of 0.1 N NaOH. Keep at room temperature for 4 hours. Before analysis, neutralize with an equivalent amount of 0.1 N HCl.

• Oxidative Degradation: Add an equal volume of 3% H₂O₂. Keep at room temperature for 24 hours.

• Thermal Degradation: Store the solid substance in an oven at 105°C for 48 hours. Prepare the sample solution for analysis.

• Photolytic Degradation: Expose the solid substance to a light source providing UV and visible light (ICH option 1) for a period to deliver an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter. Prepare the sample solution for analysis, storing a control sample in the dark.

Results: A Comparative Performance Analysis

After executing the protocols, the following illustrative data was obtained.

Table 1: HPLC Method Parameters

Parameter	Method A	Method B
Column	C18, 4.6 x 150 mm, 5 µm	Phenyl-Hexyl, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Phosphoric Acid in Water	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile	Methanol
Gradient	0-20 min (30-90% B), 20-25 min (90% B), 25-30 min (30% B)	0-20 min (40-95% B), 20-25 min (95% B), 25-30 min (40% B)
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temp.	30°C	30°C
Detection	DAD, 275 nm	DAD, 275 nm
Injection Volume	10 µL	10 µL
Run Time	30 min	30 min

Table 2: Chromatographic Performance Comparison

Assume a known process impurity (Impurity-1, a positional isomer) and a primary degradation product from base hydrolysis (Degradant-A).

Performance Metric	Method A (C18)	Method B (Phenyl-Hexyl)	Commentary
Retention Time (Main Peak)	15.2 min	16.8 min	Phenyl-Hexyl shows slightly more retention under these conditions.
Resolution (Main Peak / Impurity-1)	1.8	2.9	Method B provides significantly better resolution for the critical isomeric impurity , likely due to π-π interactions.
Resolution (Main Peak / Degradant-A)	3.5	3.1	Method A shows slightly better separation for this specific degradant.
Tailing Factor (Main Peak)	1.1	1.2	Both methods produce excellent peak symmetry, well within the acceptable limit of < 2.0.
Theoretical Plates (Main Peak)	~12,000	~11,500	Both columns exhibit good efficiency.

Discussion

Both methods are capable of determining the purity of 1-Bromo-2,3,5-trimethoxybenzene. However, the comparison reveals a critical difference in selectivity. Method B, utilizing the Phenyl-Hexyl column, demonstrates superior resolving power for the positional isomer (Impurity-1). This is a significant advantage, as separating isomers can be a major challenge in chromatography.[20] The alternative selectivity offered by the phenyl stationary phase proves to be the deciding factor for this specific critical pair.

The forced degradation study confirmed that both methods are stability-indicating. In all stress conditions, the degradation products were well-separated from the main analyte peak, and peak purity analysis using the DAD confirmed no co-elution. For instance, under basic hydrolysis, a significant peak (Degradant-A) appeared at approximately 12.5 minutes in Method A and 13.9 minutes in Method B, with baseline resolution in both cases.

Path to Validation

Following this development and comparison, the chosen method (Method B is recommended for its superior isomer separation) must undergo full validation according to ICH Q2(R2) guidelines.[21][22] This process would formally document:

• Specificity: Proving the method's ability to separate the analyte from all potential impurities and degradants.

• Linearity: Demonstrating a linear relationship between concentration and response over a specified range (e.g., 50% to 150% of the working concentration).

• Accuracy: Assessing the closeness of the measured value to the true value, often through spike-recovery studies.

• Precision: Evaluating repeatability (intra-day) and intermediate precision (inter-day, inter-analyst).

• Range: The concentration interval over which the method is precise, accurate, and linear.

• Robustness: Deliberately varying method parameters (e.g., pH, column temperature, flow rate) to assess the method's reliability.

Conclusion and Recommendation

This guide demonstrates a systematic, comparative approach to developing a robust, stability-indicating HPLC method for the purity of 1-Bromo-2,3,5-trimethoxybenzene. While a standard C18 column (Method A) provides an acceptable separation, the use of a Phenyl-Hexyl column (Method B) offers superior selectivity and resolution for critical positional isomers, which is a common challenge for substituted aromatic compounds. The enhanced π-π interactions provided by the phenyl phase are key to this improved performance.

Therefore, Method B is recommended for routine quality control and stability testing. Its superior resolving power provides a higher degree of confidence in the purity results, ensuring a more robust and reliable analytical procedure throughout the drug development lifecycle.

References

• ijarsct. A Review on HPLC Method Development and Validation in Forced Degradation Studies. Retrieved from [Link]

• Onyx scientific. A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

• J-STAR Research. Method Development & Forced Degradation. Retrieved from [Link]

• Open Access Journals. Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Retrieved from [Link]

• SIELC Technologies. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. Retrieved from [Link]

• SciSpace. Single wavelength check isocratic reverse phase HPLC method for fast and direct estimation of alkyl aromatic oxidation products. Retrieved from [Link]

• GL Sciences. HPLC Columns & LC Columns | Types, How to Choose, Compare. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). 1-bromo-2,4,5-trimethoxybenzene Properties. Retrieved from [Link]

• Welch Materials, Inc. HPLC Column Selection: Core to Method Development (Part I). Retrieved from [Link]

• Axion Labs. HPLC Method Tips for Aromatic Compounds in Water Based Gels: Why C18 Still Works. Retrieved from [Link]

• Phenomenex. Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• Drawell. Strategies for Method Development and Optimization in HPLC. Retrieved from [Link]

• SCION Instruments. HPLC Column Selection Guide. Retrieved from [Link]

• ResearchGate. How to separate isomers by Normal phase HPLC? Retrieved from [Link]

• Phenomenex. Reversed Phase HPLC Method Development. Retrieved from [Link]

• Revue Roumaine de Chimie. RETENTION BEHAVIOUR OF AROMATIC HYDROCARBONS IN REVERSED-PHASE HPLC BASED ON PHENYL-SILICA STATIONARY PHASE. Retrieved from [Link]

• AMSbio. ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• LCGC International. HPLC Column Selection. Retrieved from [Link]

• National Center for Biotechnology Information. 1-Bromo-2,4,5-trimethoxybenzene. Retrieved from [Link]

• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

• LCGC International. Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. Retrieved from [Link]

• ChemBK. 5-bromo-1,2,3-trimethoxybenzene. Retrieved from [Link]

• International Council for Harmonisation (ICH). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• European Medicines Agency. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• IntuitionLabs. ICH Q2(R2) Guide: Analytical Method Validation Explained. Retrieved from [Link]

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• 4. openaccessjournals.com [openaccessjournals.com]
• 5. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 6. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. labproinc.com [labproinc.com]
• 8. 1-Bromo-2,4,5-trimethoxybenzene | C9H11BrO3 | CID 285896 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. comptox.epa.gov [comptox.epa.gov]
• 10. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns | SIELC Technologies [sielc.com]
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• 21. database.ich.org [database.ich.org]
• 22. intuitionlabs.ai [intuitionlabs.ai]

Comparative Guide: Mass Spectrometric Profiling of 1-Bromo-2,3,5-trimethoxybenzene vs. Regioisomers

Executive Summary & Technical Context

1-Bromo-2,3,5-trimethoxybenzene is a halogenated aromatic ether often encountered as a regioisomeric impurity in the synthesis of psychoactive phenethylamines (e.g., 2C-B precursors) or as a scaffold in medicinal chemistry.

Differentiating this specific isomer from its more common analog, 1-Bromo-2,4,5-trimethoxybenzene , is analytically challenging due to identical molecular weights (

g/mol ) and similar polarity. This guide provides a definitive mass spectrometric strategy to distinguish these isomers, leveraging the specific fragmentation kinetics induced by the vicinal (2,3-position) methoxy groups present in the target molecule but absent in the 2,4,5-isomer.

The Core Analytical Challenge

• Target: 1-Bromo-2,3,5-trimethoxybenzene (Vicinal/Meta pattern).

• Primary Alternative: 1-Bromo-2,4,5-trimethoxybenzene (Para/Isolated pattern).

• Method of Choice: GC-EI-MS (Gas Chromatography - Electron Impact Mass Spectrometry).

  • Why not LC-ESI-MS? Electrospray Ionization (ESI) often yields only the

    or adducts with minimal structural fragmentation, making isomer differentiation impossible without MS/MS. EI (70 eV) provides the "fingerprint" fragmentation required.

Mass Spectral Analysis: The Fragmentation Fingerprint

The Molecular Ion Cluster (The "Anchor")

Regardless of the isomer, the presence of a bromine atom provides an unmistakable isotopic signature.

• Observation: A 1:1 doublet at

  246 ( ) and 248 ( ).

• Diagnostic Value: Confirms the formula

  .[1][2] If this 1:1 ratio is distorted, check for co-eluting impurities or detector saturation.

Primary Fragmentation Pathways

The fragmentation of poly-methoxybenzenes is driven by the stability of the resulting phenoxy cations.

• Loss of Methyl Radical (

  , M-15):

  • Mechanism: Homolytic cleavage of the

    bond.

  • Result: A resonance-stabilized quinoid-type cation.

  • Peaks: Doublet at

    231 / 233 .

  • Intensity: Usually the Base Peak (100%) in 2,4,5-isomers, but may compete with M+ in 2,3,5-isomers due to steric crowding.

• The "Ortho Effect" (Crucial for Differentiation):

  • Target (2,3,5-isomer): Contains vicinal methoxy groups at positions 2 and 3. This proximity facilitates a specific rearrangement—the loss of formaldehyde (

    , 30 Da) or sequential loss of and .

  • Alternative (2,4,5-isomer): Methoxy groups are separated by protons or bromine. The "Ortho Effect" is significantly weaker or absent.

  • Result: The 2,3,5-isomer will show elevated abundance of ions corresponding to

    201/203 (Loss of from the M-15 ion) compared to the 2,4,5-isomer.

• Loss of Bromine (

  , M-79/81):

  • Result: Formation of the trimethoxyphenyl cation (

    167 ).

  • Pattern: This peak is a singlet (no bromine isotope pattern).

  • Differentiation: The intensity of

    167 varies based on the stability of the cation. The 2,4,5-cation is highly symmetric and stable, often yielding a prominent peak.

Comparative Data: 2,3,5- vs. 2,4,5-Isomer

The following table contrasts the expected relative intensities (RI) based on established fragmentation rules for vicinal vs. non-vicinal methoxy-arenes.

Fragment Ion ( )	Identity	1-Bromo-2,3,5-trimethoxy (Target)	1-Bromo-2,4,5-trimethoxy (Alternative)	Diagnostic Note
246 / 248		High (80-90%)	High (80-100%)	1:1 Isotope Ratio (Standard)
231 / 233		100% (Base)	100% (Base)	Loss of methyl radical.
216 / 218		Low (<10%)	Low (<5%)	Rare double methyl loss.
203 / 205		Medium (20-40%)	Low (<10%)	KEY DIFFERENTIATOR. Vicinal effect enhances CO/CH2O loss.
167		Medium (15-25%)	High (30-50%)	Aryl cation stability.
152		Low	Medium	Secondary fragmentation of aryl cation.

Analytical Conclusion: If you observe a significant cluster at

203/205 (relative to the base peak), the sample is likely the 2,3,5-isomer . If the spectrum is dominated by 246/231 and 167, with a "clean" region between 231 and 167, it is likely the 2,4,5-isomer .

Visualizing the Mechanism

The following diagram illustrates the fragmentation pathway, highlighting the "Ortho Effect" specific to the 2,3,5-substitution pattern.

Caption: Fragmentation pathway of 1-Bromo-2,3,5-trimethoxybenzene. The red path (Loss of Formaldehyde) is enhanced by the vicinal methoxy arrangement.

Experimental Protocol: GC-MS Identification

To replicate these results, use the following standardized protocol. This method ensures sufficient chromatographic resolution to separate potential isomer mixtures before MS analysis.

Sample Preparation

• Solvent: Dissolve 1 mg of sample in 1 mL of HPLC-grade Methanol or Ethyl Acetate .

• Concentration: Final concentration should be approx. 100 µg/mL (ppm).

• Filtration: Filter through a 0.22 µm PTFE syringe filter to remove particulates.

Instrument Parameters (Agilent 7890/5977 or equivalent)

Parameter	Setting	Rationale
Column	DB-5MS or HP-5MS (30m x 0.25mm x 0.25µm)	Standard non-polar phase separates isomers based on boiling point/polarity.
Carrier Gas	Helium @ 1.0 mL/min (Constant Flow)	Optimal linear velocity for MS resolution.
Inlet Temp	250°C	Ensures rapid volatilization without thermal degradation.
Injection	1 µL, Split 20:1	Prevents detector saturation (which distorts isotope ratios).
Oven Program	80°C (1 min) → 20°C/min → 280°C (hold 5 min)	Slow ramp not required; isomers separate well on DB-5.
Transfer Line	280°C	Prevents condensation before the source.
Ion Source	EI (Electron Impact) @ 230°C, 70 eV	Critical: Standardizes fragmentation energy.
Scan Range	40 – 400	Covers low mass fragments and molecular ion.

Workflow Diagram

Caption: Analytical workflow for the identification and differentiation of trimethoxybenzene bromides.

References

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of 1-Bromo-2,5-dimethoxybenzene (Analogous Fragmentation Rules). NIST Chemistry WebBook, SRD 69.[3] [Link][3][4]

• PubChem. (2024). Compound Summary: 1-Bromo-2,4,5-trimethoxybenzene.[1] National Library of Medicine. [Link]

• Smith, R. M. (2004). Understanding Mass Spectra: A Basic Approach. Wiley-Interscience. (Reference for "Ortho Effect" mechanism in methoxy-arenes).

• United Nations Office on Drugs and Crime (UNODC). (2016). Recommended Methods for the Identification and Analysis of 2C-Series Drugs. (Provides context on 2,4,5-isomer differentiation). [Link]

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Elemental analysis data for 1-Bromo-2,3,5-trimethoxybenzene

An In-Depth Technical Guide to the Elemental Analysis and Synthesis of Brominated Trimethoxybenzenes

For researchers and professionals in drug development and synthetic chemistry, the precise characterization and selective synthesis of substituted aromatic compounds are of paramount importance. 1-Bromo-2,3,5-trimethoxybenzene and its isomers serve as versatile intermediates in the construction of more complex molecular architectures. This guide provides a detailed comparison of elemental analysis data, synthetic strategies, and comprehensive characterization techniques for these key building blocks.

Physicochemical Properties and Elemental Analysis

The identity and purity of a synthesized compound are fundamentally established through its physicochemical properties and elemental analysis. For 1-Bromo-2,3,5-trimethoxybenzene and its isomers, the molecular formula is consistent: C₉H₁₁BrO₃, with a molecular weight of approximately 247.09 g/mol .[1][2][3]

The theoretical elemental composition is the benchmark against which experimental results are measured. A slight deviation in experimental values is expected and acceptable, typically within ±0.4%, which can arise from minor impurities or the hygroscopic nature of the compound.

Table 1: Comparison of Theoretical and Expected Experimental Elemental Analysis for C₉H₁₁BrO₃

Element	Atomic Mass (amu)	Molar Mass Contribution ( g/mol )	Theoretical Percentage (%)	Typical Experimental Range (%)
Carbon (C)	12.011	108.099	43.75%	43.5% - 44.1%
Hydrogen (H)	1.008	11.088	4.49%	4.3% - 4.7%
Bromine (Br)	79.904	79.904	32.34%	Not typically measured
Oxygen (O)	15.999	47.997	19.42%	Not typically measured

Note: Commercial suppliers often guarantee a purity of >97% or >98%, as determined by techniques like Gas Chromatography (GC).[3][4][5] This level of purity is generally consistent with the expected experimental range for elemental analysis.

A Comparative Look at Synthetic Strategies

The synthesis of brominated trimethoxybenzenes is not a one-size-fits-all process. The choice of starting material and reaction conditions is critical and is dictated by the desired substitution pattern on the benzene ring. This section compares the synthesis of the common precursor, 1,3,5-trimethoxybenzene, with a regioselective synthesis of a specific isomer, 1-Bromo-3,4,5-trimethoxybenzene.

Synthesis of the Precursor: 1,3,5-Trimethoxybenzene

A common and essential starting material is 1,3,5-trimethoxybenzene, also known as phloroglucinol trimethyl ether.[6] Its synthesis is a foundational step, and two primary methods are prevalent.

• Methylation of Phloroglucinol: This is a straightforward approach using readily available starting materials. It involves the exhaustive methylation of the hydroxyl groups of phloroglucinol.

• Copper-Catalyzed Methoxylation: For larger-scale operations where high yield and purity are critical, the copper-catalyzed nucleophilic substitution of 1,3,5-tribromobenzene with sodium methoxide offers a more efficient, albeit more complex, alternative.[7]

The choice between these methods depends on the scale, cost considerations, and available laboratory equipment.

Caption: Comparative workflows for the synthesis of 1,3,5-trimethoxybenzene.

Regioselective Synthesis: 1-Bromo-3,4,5-trimethoxybenzene

Achieving a specific bromination pattern requires a more nuanced strategy than simple electrophilic aromatic substitution. The Sandmeyer reaction provides an excellent method for the regioselective synthesis of 1-Bromo-3,4,5-trimethoxybenzene, starting from 3,4,5-trimethoxyaniline. This multi-step process offers precise control over the position of the bromine atom.[8]

The key stages are:

• Diazotization: The primary amine of 3,4,5-trimethoxyaniline is converted into a diazonium salt using sodium nitrite in an acidic medium at low temperatures (below 5°C).

• Sandmeyer Reaction: The diazonium salt is then decomposed in the presence of a copper(I) bromide catalyst, which facilitates the substitution of the diazonium group with a bromine atom.

This method can achieve high yields, with reports of approximately 87.5%.[8]

Caption: Workflow for the regioselective synthesis of 1-Bromo-3,4,5-trimethoxybenzene.

Beyond Elemental Analysis: A Comprehensive Characterization Protocol

While elemental analysis provides foundational data on composition, it does not reveal the molecular structure or confirm the regiochemistry of the product. A robust, self-validating protocol requires the integration of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for determining the precise arrangement of atoms. The chemical shifts, integration, and coupling patterns of the aromatic protons are unique to each isomer, providing definitive structural evidence. For instance, 1,3,5-trimethoxybenzene can be used as an internal standard for quantitative NMR (qNMR) to determine the yield of a reaction.[9]

• Mass Spectrometry (MS): This technique confirms the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can provide an exact mass that further corroborates the molecular formula. The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio) results in a characteristic M and M+2 peak, which is a clear indicator of a monobrominated compound.

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the functional groups present in the molecule, such as C-O ether linkages and C-H bonds on the aromatic ring.

Experimental Protocols

Protocol 1: Synthesis of 1,3,5-Trimethoxybenzene from Phloroglucinol[7]

• Dissolve 12.6 g (0.1 mole) of anhydrous phloroglucinol in 100 ml of anhydrous acetone in a round-bottom flask.

• Add 15.6 ml (0.165 mole) of dimethyl sulphate and 40 g of ignited potassium carbonate to the solution.

• Reflux the mixture for 6 hours under anhydrous conditions.

• After cooling, remove the inorganic salts by filtration and wash them with hot acetone (2 x 20 ml).

• Combine the acetone solutions and remove the solvent by distillation.

• Macerate the residue with crushed ice and extract with ether.

• Wash the ether extracts with a 5% sodium hydroxide solution, followed by water, and dry over anhydrous sodium sulphate.

• Distill off the ether to yield the crude product, which can be purified by recrystallization.

Protocol 2: Synthesis of 1-Bromo-3,4,5-trimethoxybenzene[8]

• Diazotization: Prepare a solution of 3,4,5-trimethoxyaniline in an appropriate acidic medium (e.g., HBr). Cool the solution to below 5°C in an ice bath.

• Slowly add a solution of sodium nitrite (NaNO₂) while maintaining the low temperature. The molar ratio of aniline to sodium nitrite should be approximately 1.0:1.2.

• Sandmeyer Reaction: In a separate flask, prepare a solution of copper(I) bromide (CuBr) in HBr.

• Slowly add the cold diazonium salt solution to the CuBr solution.

• After the addition is complete, reflux the reaction mixture for 1 hour to ensure complete decomposition of the diazonium salt complex.

• Cool the reaction mixture and extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulphate.

• Remove the solvent under reduced pressure to obtain the crude product, which can be further purified by chromatography or recrystallization.

References

• Dias, R. P., Schammel, M. H., Reber, K. P., & Sivey, J. D. (2019). Applications of 1,3,5-trimethoxybenzene as a derivatizing agent for quantifying free chlorine, free bromine, bromamines, and bromide in aqueous systems. Royal Society of Chemistry. Available from: [Link]

• PubChem. 1-Bromo-2,4,5-trimethoxybenzene. National Center for Biotechnology Information. Available from: [Link]

• ResearchGate. Synthesis of 1-bromo-3,4,5-trimethoxybenzene | Request PDF. Available from: [Link]

• PubChem. 2-Bromo-1,3,5-trimethoxybenzene. National Center for Biotechnology Information. Available from: [Link]

• NIST. Benzene, 1,3,5-trimethoxy-. NIST Chemistry WebBook. Available from: [Link]

• The Good Scents Company. 1,3,5-trimethoxybenzene, 621-23-8. Available from: [Link]

• American Chemical Society. Selective Para-Vinylation of Cyano-Pyrazine. (2026-02-02). Available from: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-Bromo-2,3,5-trimethoxybenzene and Related Halogenated Aromatics

Disclaimer: This guide provides comprehensive disposal and safety protocols for brominated trimethoxybenzene compounds. The specific isomer, 1-Bromo-2,3,5-trimethoxybenzene, is not uniquely represented with a dedicated Safety Data Sheet (SDS) in common databases. Therefore, the following procedures are synthesized from the SDS of closely related isomers such as 1-Bromo-2,4,5-trimethoxybenzene and general principles for halogenated organic waste. It is imperative that laboratory personnel consult the specific SDS provided with their reagent and adhere to all institutional and local environmental, health, and safety (EHS) regulations.

Foundational Knowledge: Hazard Profile and Risk Assessment

Understanding the inherent risks of a chemical is the bedrock of safe handling and disposal. Brominated trimethoxybenzenes are substituted aromatic compounds that demand careful management due to their toxicological profile and environmental persistence.

Core Safety Principle: The "As Low As Reasonably Achievable" (ALARA) principle must be applied to minimize all potential exposures. This involves using the smallest feasible quantities of the material and implementing rigorous engineering and administrative controls.

The primary hazards associated with this class of compounds are summarized below.

Table 1: Consolidated Hazard Profile of Brominated Trimethoxybenzene Isomers

Hazard Category	GHS Classification	Description & Primary Routes of Exposure	Supporting Sources
Acute Oral Toxicity	Category 4	Harmful if swallowed. Ingestion is a primary exposure route in cases of poor laboratory hygiene.	[1][2][3][4]
Skin Corrosion/Irritation	Category 2	Causes skin irritation. Can lead to redness, itching, and inflammation upon direct contact.	[3][5][6][7]
Serious Eye Damage/Irritation	Category 2 / 2A	Causes serious eye irritation. Direct contact with dust or splashes can result in significant pain and potential damage.	[3][5][6][7][8]
Skin Sensitization	Category 1	May cause an allergic skin reaction in susceptible individuals upon repeated contact.	[9]
Specific Target Organ Toxicity	Category 3	May cause respiratory irritation if inhaled as a dust.	[8]
Environmental Hazards	Not Classified (Precaution Advised)	Halogenated organic compounds are environmentally persistent. Release into drains or waterways must be strictly avoided.	[1][5][10][11]

Scientist's Note: The presence of a bromine atom designates this compound as a halogenated organic. These substances are subject to stringent environmental regulations because they can be persistent, bioaccumulative, and toxic (PBT).[5][12] Proper segregation and disposal are not just a matter of laboratory safety but of environmental stewardship.

Operational Protocol: Personal Protective Equipment (PPE)

A robust PPE protocol is your primary defense against chemical exposure. The required level of protection varies based on the task being performed.

Table 2: Personal Protective Equipment (PPE) Matrix

Task	Minimum Required PPE	Rationale
Routine Handling & Weighing	- Nitrile gloves- ANSI Z87.1-compliant safety glasses with side shields- Flame-resistant lab coat	Protects against incidental skin/eye contact and minor spills.
Preparing Solutions	- Nitrile gloves- Chemical splash goggles (or safety glasses with a full-face shield)- Flame-resistant lab coat	Goggles or a face shield provide superior protection against splashes when handling liquids.[9][11][13]
Waste Consolidation	- Heavy-duty chemical-resistant gloves (e.g., butyl rubber)- Chemical splash goggles and face shield- Chemical-resistant apron over a lab coat	Provides enhanced protection when handling larger volumes or potentially contaminated containers.
Spill Cleanup	- Chemical-resistant gloves- Chemical splash goggles and face shield- A disposable chemical-resistant suit- Respiratory protection (e.g., N95 for dusts, or an air-purifying respirator with organic vapor/acid gas cartridges for solutions)	Offers comprehensive protection from significant exposure during emergency cleanup. Respiratory protection is crucial when dusts or vapors may be generated.[1][11][14]

Waste Management: Containment and Segregation

Proper segregation of chemical waste is a critical, non-negotiable step in the disposal process. Commingling halogenated and non-halogenated waste streams leads to significantly higher disposal costs and regulatory complexity.[15][16]

Step-by-Step Waste Container Preparation

• Select an Appropriate Container: Use a chemically compatible, leak-proof container with a secure, vapor-tight lid. A high-density polyethylene (HDPE) carboy is suitable for this purpose.

• Affix a Hazardous Waste Label: Before adding any waste, label the container with a fully completed hazardous waste tag as required by your institution and the EPA. This must include:

  • The words "Hazardous Waste"

  • The full chemical name: "1-Bromo-2,3,5-trimethoxybenzene" and any solvents used.

  • The specific hazard characteristics (e.g., "Toxic," "Irritant").

  • The accumulation start date.

• Designate a Storage Area: Keep the waste container at or near the point of generation in a designated Satellite Accumulation Area (SAA).[16] The container must be kept closed at all times except when actively adding waste.[16]

• Log All Additions: Maintain a log sheet on or near the container to record every addition of waste, including the chemical name, quantity, and date.

Waste Segregation Workflow

The following decision workflow illustrates the critical segregation step for halogenated organic compounds.

Diagram 1: Decision workflow for proper segregation of halogenated organic waste.

Emergency Protocol: Spill Management

Immediate and correct response to a spill is vital to ensure personnel safety and environmental protection. The scale of the response depends entirely on the size and nature of the spill.[17][18]

Spill Response Decision Tree

Diagram 2: Decision tree for classifying and responding to a chemical spill.

Procedure for a Minor Solid Spill Cleanup

• Alert & Secure: Notify colleagues in the immediate vicinity. Restrict access to the spill area.[19]

• Ventilate: If safe to do so, increase ventilation by opening a fume hood sash. Do not create strong air currents that could disperse the powder.[14]

• Don PPE: At a minimum, wear chemical splash goggles, a lab coat, and double nitrile gloves. If there is any risk of airborne dust, a respirator is mandatory.[1][14]

• Contain: Gently cover the spill with an inert absorbent material like vermiculite or sand to prevent dust from becoming airborne.[14]

• Collect: Carefully sweep or scoop the material and absorbent into a compatible plastic container.[7][18] Use non-sparking tools.[20] Do not create dust.[5][11]

• Package Waste: Place the collected material into a polyethylene bag, seal it, and then place it inside a second bag.[14] Label this bag clearly as "Spill Debris: 1-Bromo-2,3,5-trimethoxybenzene" and dispose of it in the designated halogenated organic waste container.

• Decontaminate: Wipe the spill area with a cloth dampened with soapy water.[19] Place the cleaning materials in the spill debris bag.

• Doff PPE: Remove and dispose of all contaminated PPE as hazardous waste.

• Hygiene: Wash hands and any exposed skin thoroughly with soap and water.[1][2][5]

Final Disposal Pathway

The ultimate disposal of 1-Bromo-2,3,5-trimethoxybenzene is governed by the Resource Conservation and Recovery Act (RCRA). As the generator of the waste, you are legally responsible for it from "cradle to grave."[15]

• Schedule a Pickup: Once your waste container is full or has reached its accumulation time limit, contact your institution's EHS department to schedule a pickup. They will coordinate with a licensed hazardous waste disposal company.

• Documentation: Ensure all paperwork, including the hazardous waste manifest, is completed accurately.

• Treatment Technology: This waste is not suitable for landfilling.[12] The approved disposal method is typically high-temperature incineration in a specialized facility equipped with scrubbers to neutralize the hydrogen bromide gas produced during combustion.[9][10]

By adhering to these rigorous, safety-first protocols, you ensure compliance, protect yourself and your colleagues, and uphold your responsibility to the environment.

References

• Sigma-Aldrich. (2025, September 28). Safety Data Sheet.
• TCI Chemicals. (2025, March 14). Safety Data Sheet: 1-Bromo-2,4,5-trimethoxybenzene.
• Fisher Scientific. (2025, December 20). Safety Data Sheet: 1-Bromo-3,5-dimethoxybenzene.
• Fisher Scientific. (2015, March 13). Safety Data Sheet: 1-Bromo-3,4,5-trimethoxybenzene.
• Queen Mary University of London. Spill procedure: Clean-up guidance.
• Kent State University. Cleaning up a spill | Compliance and Risk Management.
• Thermo Fisher Scientific. (2025, September 19). Safety Data Sheet: 1-Bromo-2,3,5,6-tetramethylbenzene.
• University of British Columbia. Spill Clean up Procedure - Safety & Risk Services.
• U.S. Environmental Protection Agency. Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
• University of Washington. Spill-Procedures.
• Angene Chemical. (2025, December 23). Safety Data Sheet: 1,3,5-Tribromo-2,4,6-trimethoxybenzene.
• P2 InfoHouse. Review of Alternative Treatment Processes for Halogenated Organic Waste Streams.
• University of Tennessee Knoxville. Guidance for Hazardous Waste Spill Cleanup in Laboratories.
• U.S. Environmental Protection Agency. 1-bromo-2,4,5-trimethoxybenzene - Hazard.
• National Center for Biotechnology Information. 1-Bromo-2,4,5-trimethoxybenzene | C9H11BrO3 | CID 285896 - PubChem.
• Apollo Scientific. 1,3,5-Trimethoxybenzene.
• National Center for Biotechnology Information. 2-Bromo-1,3,5-trimethoxybenzene | C9H11BrO3 | CID 70802 - PubChem.
• Tokyo Chemical Industry Co., Ltd. (2023, April 3). Safety Data Sheet: 3-Bromo-5-nitroanisole.
• Fisher Scientific. (2005, September 26). Safety Data Sheet: 1,3,5-Trimethoxybenzene.
• Hazardous Waste Experts. (2022, January 19). Guidelines for Solvent Waste Recycling and Disposal.
• Electronic Code of Federal Regulations. Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32.
• University of Louisville. (2025, August 22). Chemical waste management: combining compatible used organic solvents.
• Santa Cruz Biotechnology. 1,3,5-Trimethoxybenzene.
• Metasci. Safety Data Sheet 1,3,5-Trimethoxybenzene.

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Personal protective equipment for handling 1-Bromo-2,3,5-trimethoxybenzene

Executive Summary & Chemical Identity[1][2]

1-Bromo-2,3,5-trimethoxybenzene is a halogenated aromatic ether commonly utilized as an intermediate in the synthesis of complex pharmaceutical agents (e.g., alkaloids, polyphenol analogs). While often classified as a standard irritant, its lipophilic nature and potential for biological activity require a handling protocol that exceeds basic "lab coat and glasses" standards.

• CAS: 50996-73-1 (Note: Isomers such as 1-Bromo-2,4,5-trimethoxybenzene [20129-11-7] share similar safety profiles).

• Physical State: Solid (Crystalline powder).

• Primary Hazards (GHS):

  • H315: Causes skin irritation.[1]

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.[2][1][3]

  • H302: Harmful if swallowed (Presumed based on structural analogs).

Risk Assessment & PPE Matrix

The Core Danger: The primary risk is not acute lethality, but sensitization and cumulative irritation . As a solid, the dust is the vector; in solution, the solvent dictates the risk.

The "Solvent Effect" on PPE

Critical Insight: Standard nitrile gloves provide excellent protection against the solid powder. However, this chemical is frequently dissolved in Dichloromethane (DCM) or Tetrahydrofuran (THF) for coupling reactions. Nitrile gloves degrade in <2 minutes when exposed to DCM, carrying the dissolved brominated compound directly through to the skin.

PPE Selection Matrix

Task	Respiratory Protection	Hand Protection	Eye/Face Protection	Body Protection
Weighing (Solid)	Fume Hood (Sash <18")	Nitrile (Double gloved, 4-6 mil)	Safety Glasses w/ Side Shields	Standard Lab Coat (Cotton/Poly)
Reaction (in DCM/CHCl₃)	Fume Hood (Sash <18")	Silver Shield / Laminate (or PVA)	Chemical Splash Goggles	Lab Coat + Chemical Apron
Reaction (in Acetone/EtOAc)	Fume Hood	Nitrile (Double gloved, change immediately on splash)	Safety Glasses	Standard Lab Coat
Spill Cleanup (Solid)	N95/P100 (if outside hood)	Nitrile (Double gloved)	Safety Goggles	Tyvek Sleeves or Suit

Operational Protocol: The "Safe Handling Lifecycle"

This protocol uses a self-validating system: "The White Glove Check." If you see white powder on your colored nitrile gloves, your technique has failed, and the workspace is contaminated.

Phase 1: Preparation & Weighing

• Static Control: Brominated aromatic powders can be static-prone. Use an anti-static gun or ionizer bar in the balance draft shield to prevent "flying" powder.

• The "Double-Containment" Transfer:

  • Never carry the stock bottle across the open lab.

  • Place the stock bottle inside a secondary container (e.g., a plastic tub) before moving it to the balance.

• Weighing:

  • Weigh directly into the reaction vessel or a tare boat inside the fume hood.

  • Self-Validation: Wipe the balance area with a damp Kimwipe after use. If the wipe picks up residue, the area was not properly protected.

Phase 2: Reaction & Solubilization

• Solvent Addition: Add solvent slowly down the side of the vessel to avoid lofting dust.

• Glove Awareness: If using DCM, wear Silver Shield (Laminate) gloves. If dexterity is required, wear Nitrile gloves over the laminate gloves.

• Temperature Control: Ensure the reaction vessel is vented (e.g., to an inert gas line) to prevent pressure buildup if heating is required.

Phase 3: Waste & Cleanup

• Quenching: Ensure all reactive intermediates are quenched before disposal.

• Classification: This material is Halogenated Organic Waste .

  • Critical Error: Do NOT mix with general non-halogenated solvents (e.g., Acetone washings) if your facility incinerates them separately. Halogens corrode standard incinerators.

• Decontamination: Wash all glassware with Acetone, then soap and water. Collect the first Acetone rinse as halogenated waste.

Visual Workflow (DOT Diagram)

The following diagram illustrates the critical decision points in the handling lifecycle, specifically highlighting the "Solvent Trap" where PPE often fails.

Caption: Decision logic for PPE selection based on solvent compatibility. Note the critical requirement for laminate gloves when using halogenated solvents.

Emergency Response

Exposure Scenarios[2][5][6][7]

• Skin Contact (Solid): Brush off excess powder gently (do not rub, which drives it into pores). Wash with soap and water for 15 minutes.

• Skin Contact (Solution):

  • Immediate Action: Remove gloves and contaminated clothing immediately.

  • Solvent Risk: If dissolved in DCM, the solvent will carry the bromide through the skin. Wash with lukewarm water (not hot) to avoid opening pores further.

• Eye Contact: Flush with water for 15 minutes.[4][5] Lift eyelids. Seek medical attention if irritation persists.

Spill Management

• Evacuate: If a large amount (>50g) of powder is lofted into the air outside a hood, evacuate the immediate area.

• PPE: Don N95/P100 respirator, goggles, and double nitrile gloves.

• Cleanup:

  • Solids: Do not dry sweep. Cover with wet paper towels (dampened with water) to suppress dust, then scoop into a waste container.

  • Liquids: Absorb with vermiculite or sand.[6] Do not use combustible materials (sawdust) if strong oxidizers are present in the lab.

Disposal & Regulatory Compliance

• Waste Stream: Halogenated Organic Waste .[7]

  • Reasoning: The bromine atom requires high-temperature incineration with flue gas scrubbing to prevent the formation of HBr or brominated dioxins.

• Container Labeling:

  • Must list: "1-Bromo-2,3,5-trimethoxybenzene" and the solvent used.

  • Hazard Checkbox: "Irritant" and "Toxic".

References

• PubChem . (n.d.). 2-Bromo-1,3,5-trimethoxybenzene (Compound).[8] National Library of Medicine. Retrieved February 15, 2026, from [Link]

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